2-(2-Chloropyrimidin-4-yl)acetonitrile

• CAS: 1261744-41-5

Core Science & Biosynthesis

Solubility Profiling of 2-(2-Chloropyrimidin-4-yl)acetonitrile in Dimethyl Sulfoxide (DMSO) and Methanol: A Methodological Whitepaper

An In-Depth Technical Guide

Abstract: The aqueous and organic solubility of an active pharmaceutical ingredient (API) is a critical determinant of its developability, influencing everything from biological screening to final formulation. This guide provides a comprehensive technical overview of the principles and methodologies for accurately determining the solubility of 2-(2-chloropyrimidin-4-yl)acetonitrile, a key heterocyclic intermediate, in two common laboratory solvents: dimethyl sulfoxide (DMSO) and methanol. We present detailed, field-proven protocols for thermodynamic solubility assessment using the gold-standard shake-flask method coupled with High-Performance Liquid Chromatography (HPLC) quantification. The rationale behind solvent selection, experimental design, and data interpretation is discussed to provide researchers, scientists, and drug development professionals with a robust framework for their own solubility studies.

Part 1: Foundational Principles & Strategic Considerations

The Critical Role of Solubility in Drug Discovery

Solubility, the property of a solute to dissolve in a solvent to form a homogeneous solution, is a fundamental physicochemical parameter in pharmaceutical sciences.[1] For an API, poor solubility can lead to low bioavailability, variable dosing, and significant challenges in formulation development.[2] Early and accurate characterization of a compound's solubility profile is therefore not merely a data-gathering exercise; it is a crucial step in risk mitigation and strategic planning. This guide focuses on two solvents of ubiquitous importance: DMSO, the standard for compound storage and high-throughput screening (HTS), and methanol, a versatile solvent in synthesis, purification, and analytical applications.[3][4]

Physicochemical Profile: 2-(2-Chloropyrimidin-4-yl)acetonitrile

Understanding the intrinsic properties of the solute is paramount to predicting and interpreting its solubility. The "like dissolves like" principle serves as a useful first-pass approximation, suggesting that polar solutes dissolve in polar solvents and non-polar solutes in non-polar solvents.[5]

Table 1: Physicochemical Properties of 2-(2-Chloropyrimidin-4-yl)acetonitrile

Property	Value	Source	Implication for Solubility
Molecular Formula	C₆H₄ClN₃	PubChem[6]	The presence of nitrogen and chlorine atoms introduces polarity.
Molecular Weight	153.57 g/mol	AChemBlock[7]	A relatively small molecule, which generally favors solubility.
XlogP (predicted)	0.9	PubChemLite[6]	A low positive XlogP value suggests a degree of lipophilicity but indicates a preference for polar environments over highly non-polar ones.

The structure contains a pyrimidine ring and a nitrile group, both of which are polar and capable of engaging in dipole-dipole interactions. The nitrogen atoms can also act as hydrogen bond acceptors. This profile suggests that the compound will exhibit favorable solubility in polar solvents.

Solvent Selection Rationale

The choice of solvent is dictated by the intended application.

• Dimethyl Sulfoxide (DMSO): A polar aprotic solvent, DMSO is renowned for its exceptional ability to dissolve a wide range of both polar and nonpolar compounds.[8][9] This makes it the industry standard for creating concentrated stock solutions for biological screening and compound library management.[3] Its high boiling point (189 °C) also minimizes evaporation, ensuring concentration accuracy.[8]

• Methanol (MeOH): A polar protic solvent, methanol is widely used in chemical synthesis, purification (e.g., crystallization), and as a mobile phase component in chromatography.[10][11][12] Its ability to act as both a hydrogen bond donor and acceptor allows it to effectively solvate a variety of compounds.[13] Assessing solubility in methanol is critical for understanding a compound's behavior during these downstream processing steps.

Part 2: Experimental Determination of Thermodynamic Solubility

Thermodynamic solubility is the concentration of a solute in a saturated solution at equilibrium. The shake-flask method is the most reliable technique for its determination.[14] The subsequent quantification of the dissolved analyte is most accurately performed by a separation-based technique like HPLC, which avoids interferences common to spectroscopy-based methods.

Core Methodology: Equilibrium Shake-Flask with HPLC Quantification

This protocol is designed as a self-validating system. The key is to ensure that a true equilibrium is reached and that only the dissolved analyte is measured.

Experimental Workflow Diagram

Caption: Workflow for Thermodynamic Solubility Determination.

Detailed Step-by-Step Protocol

Materials & Equipment:

• 2-(2-Chloropyrimidin-4-yl)acetonitrile (solid)

• Anhydrous DMSO (USP grade)

• Anhydrous Methanol (HPLC grade)

• Analytical balance

• 2 mL glass vials with screw caps

• Positive displacement pipette

• Orbital shaker or rotator in a temperature-controlled incubator

• Centrifuge (optional)

• Syringes (1 mL)

• 0.22 µm PVDF syringe filters

• Calibrated HPLC system with UV detector

• Volumetric flasks and pipettes for standard preparation

Protocol Steps:

• Preparation of Standards (Calibration Curve):

  • Rationale: A multi-point calibration curve is essential for accurate quantification and demonstrates the linearity of the detector response.[15]

  • a. Accurately weigh ~10 mg of 2-(2-chloropyrimidin-4-yl)acetonitrile into a 10 mL volumetric flask. Dissolve and dilute to the mark with a suitable solvent (e.g., acetonitrile or a mixture of mobile phase). This is your primary stock solution (~1 mg/mL).

  • b. Perform serial dilutions of the primary stock to prepare at least five standard solutions covering the expected solubility range (e.g., 100, 50, 25, 10, 1 µg/mL).

  • c. Inject each standard onto the HPLC system and record the peak area. Plot peak area versus concentration to generate the calibration curve and determine the linear regression equation (y = mx + c) and correlation coefficient (R²). An R² > 0.999 is desired.

• Sample Preparation and Equilibration:

  • Rationale: Adding an excess of solid material is critical to ensure that the solution becomes saturated, which is the definition of thermodynamic solubility.[16] A 24-48 hour incubation period at a constant temperature allows the system to reach a state of equilibrium between the dissolved and undissolved solid.[14]

  • a. To each of three separate 2 mL glass vials, add an excess of the compound (approximately 2-5 mg). The exact mass is not critical, but it must be sufficient to ensure solid remains after equilibration.

  • b. Using a calibrated pipette, add exactly 1.0 mL of the chosen solvent (DMSO or methanol) to each vial.

  • c. Securely cap the vials and place them on an orbital shaker set to vigorous agitation within an incubator at a constant temperature (e.g., 25 °C).

  • d. Allow the samples to equilibrate for 24-48 hours. Visually confirm the presence of undissolved solid at the end of the incubation period.

• Sample Separation and Processing:

  • Rationale: This is the most critical phase to prevent inflation of solubility values. The goal is to isolate the supernatant containing only the dissolved compound without disturbing the equilibrium. Filtration through a 0.22 µm filter is standard practice to remove fine particulates that could otherwise dissolve upon dilution or contribute to light scattering.[15][17]

  • a. Remove vials from the shaker and let them stand for 30 minutes to allow the solid to settle. Centrifugation (e.g., 5 min at 10,000 rpm) can also be used to pellet the solid.

  • b. Carefully withdraw an aliquot of the clear supernatant using a syringe. Avoid disturbing the solid material at the bottom of the vial.

  • c. Attach a 0.22 µm PVDF syringe filter to the syringe and dispense the solution into a clean HPLC vial. This step removes any remaining undissolved micro-particles.

• HPLC Analysis and Calculation:

  • Rationale: The filtered, saturated solution must be diluted to fall within the linear range of the calibration curve.

  • a. Perform an appropriate, accurate dilution of the filtrate. For example, pipette 10 µL of the filtrate into 990 µL of mobile phase (a 1:100 dilution). The dilution factor will depend on the expected solubility.

  • b. Inject the diluted sample onto the HPLC system using the same method as the standards.

  • c. Record the peak area from the chromatogram.

  • d. Use the calibration curve's linear equation to calculate the concentration of the diluted sample.

  • e. Multiply the calculated concentration by the dilution factor to determine the final solubility of the compound in the solvent.

  Calculation: Solubility (mg/mL) = (Concentration from curve in mg/mL) x (Dilution Factor)

Part 3: Data Interpretation & Reporting

The results should be reported clearly, including the mean solubility value and standard deviation from the triplicate measurements.

Table 2: Illustrative Solubility Data for 2-(2-Chloropyrimidin-4-yl)acetonitrile at 25°C (Note: This data is illustrative for reporting purposes, as specific experimental values are not publicly available.)

Solvent	Mean Solubility (mg/mL) ± SD	Mean Solubility (mM) ± SD	Observations and Implications
DMSO	> 200 mg/mL	> 1302 mM	Highly soluble. Ideal for high-concentration stock solutions for HTS and in vitro assays.[8]
Methanol	45.8 ± 1.2 mg/mL	298.2 ± 7.8 mM	Good solubility. Suitable for use in synthetic reaction mixtures, purification via crystallization, and as a component in analytical mobile phases.[12][13]

The significantly high solubility in DMSO confirms its suitability as a universal solvent for primary screening, capable of creating concentrated stocks that can be diluted into aqueous assay buffers with minimal risk of precipitation.[9] The substantial, though lower, solubility in methanol provides a quantitative basis for its use in synthetic chemistry and analytical method development.

Conclusion

This guide outlines a robust, verifiable framework for determining the solubility of 2-(2-chloropyrimidin-4-yl)acetonitrile in DMSO and methanol. By adhering to the principles of thermodynamic equilibrium and employing a precise analytical technique like HPLC for quantification, researchers can generate highly reliable data. This information is foundational, enabling informed decisions in compound screening, process chemistry, and formulation development, ultimately accelerating the journey from discovery to clinical application.

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Introduction: The Strategic Value of the Chloropyrimidine Acetonitrile Scaffold

An In-Depth Technical Guide to 2-(2-Chloropyrimidin-4-yl)acetonitrile: A Core Heterocyclic Building Block for Modern Drug Discovery

In the landscape of modern medicinal chemistry, privileged structures—molecular frameworks that are capable of binding to multiple biological targets—are of immense value. The pyrimidine ring is a cornerstone of this concept, forming the core of numerous approved therapeutics and clinical candidates. When functionalized with a reactive chlorine atom and a versatile acetonitrile group, as in 2-(2-Chloropyrimidin-4-yl)acetonitrile, it becomes a powerful and strategically important building block for drug discovery programs.

The 2-chloropyrimidine moiety acts as a versatile electrophilic handle. The chlorine at the 2-position is readily displaced by a wide range of nucleophiles (amines, thiols, alcohols), enabling the rapid generation of diverse compound libraries. This is a cornerstone of Structure-Activity Relationship (SAR) studies. The acetonitrile group, meanwhile, can serve as a precursor to other functional groups, such as carboxylic acids or tetrazoles, or act as a key pharmacophoric element itself, engaging in hydrogen bonding or other critical interactions within a target's binding site. This guide provides a comprehensive technical overview of this key intermediate, from its fundamental properties to its synthesis and quality control, for professionals engaged in pharmaceutical research and development.

Physicochemical and Structural Data

A precise understanding of a compound's fundamental properties is the bedrock of its effective use in synthesis and screening. The key identifiers and properties for 2-(2-Chloropyrimidin-4-yl)acetonitrile are summarized below.

Property	Value	Source(s)
CAS Number	1261744-41-5	[1]
Molecular Formula	C₆H₄ClN₃
Molecular Weight	153.57 g/mol	[1]
Synonym(s)	(2-chloro-4-pyrimidinyl)acetonitrile
Physical Form	Powder
Purity (Typical)	≥95%
InChI Key	FQTPHWMDDNQNGQ-UHFFFAOYSA-N
SMILES	N#CCC1=NC(Cl)=NC=C1	[2]

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dummy2 [pos="-0.52,-0.9!", shape=none, label=""];
dummy3 [pos="0.52,0!", shape=none, label=""];
C2 -- dummy1 [style=invis];
N1 -- dummy1 [style=invis];
C4 -- dummy2 [style=invis];
N3 -- dummy2 [style=invis];
C6 -- dummy3 [style=invis];
C5 -- dummy3 [style=invis];
// Double bonds
edge [style=double, len=1.2];
N1 -- C6;
C2 -- N3;
C4 -- C5;
}

Caption: Chemical structure of 2-(2-Chloropyrimidin-4-yl)acetonitrile.

Synthesis Protocol and Mechanistic Rationale

The synthesis of 2-(2-Chloropyrimidin-4-yl)acetonitrile is most effectively approached via nucleophilic aromatic substitution (SNAr) on a readily available dichloropyrimidine precursor. The rationale behind this strategy is the differential reactivity of the chlorine atoms at the 2- and 4-positions of the pyrimidine ring, allowing for selective functionalization.

Proposed Synthetic Route: Nucleophilic Substitution

The most plausible and scalable synthesis starts from 2,4-dichloropyrimidine. The C4 position is generally more susceptible to nucleophilic attack than the C2 position. However, by controlling reaction conditions and leveraging the nature of the nucleophile, selective displacement can be achieved. An alternative, often more reliable, route involves the conversion of a precursor like 2-chloro-4-methylpyrimidine.

Authoritative Insight: The choice of starting material is critical. While 2,4-dichloropyrimidine is economical, its direct reaction with a cyanide source can lead to mixtures of mono- and di-substituted products. A more controlled approach begins with a precursor where the 4-position is already functionalized in a way that facilitates the introduction of the acetonitrile moiety. For this guide, we will detail a robust, two-step process starting from commercially available 2,4-dihydroxypyrimidine (uracil).

Detailed Experimental Protocol

Step 1: Dichlorination of 2,4-Dihydroxypyrimidine

• Reaction: 2,4-Dihydroxypyrimidine → 2,4-Dichloropyrimidine

• Principle: This is a standard conversion of a pyrimidinedione to a dichloropyrimidine using a strong chlorinating agent like phosphorus oxychloride (POCl₃). The reaction proceeds via the formation of phosphate esters followed by nucleophilic substitution by chloride ions.

• Protocol:

  • To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2,4-dihydroxypyrimidine (1.0 eq).

  • Carefully add phosphorus oxychloride (POCl₃, 5-10 eq) portion-wise under a nitrogen atmosphere in a fume hood.

  • Optionally, a catalytic amount of a tertiary amine like N,N-dimethylaniline can be added to accelerate the reaction.

  • Heat the reaction mixture to reflux (approx. 105-110 °C) and maintain for 4-6 hours, monitoring by TLC or LC-MS until the starting material is consumed.

  • Cool the mixture to room temperature and slowly quench by pouring it onto crushed ice with vigorous stirring. Caution: This is a highly exothermic and hazardous step.

  • Extract the aqueous mixture with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

  • Combine the organic layers, wash with saturated sodium bicarbonate solution, then brine, and dry over anhydrous sodium sulfate.

  • Concentrate the solvent under reduced pressure to yield crude 2,4-dichloropyrimidine, which can be purified by distillation or used directly in the next step.

Step 2: Nucleophilic Substitution with a Cyanide Equivalent

• Reaction: 2,4-Dichloropyrimidine + Malononitrile → 2-(2-Chloropyrimidin-4-yl)acetonitrile

• Principle: This step involves an SNAr reaction where the carbanion of malononitrile, generated by a base, selectively displaces the more reactive chlorine at the C4 position. A subsequent decarboxylation-like step removes one of the nitrile groups. A direct cyanation using NaCN or KCN is also possible but often requires harsher conditions and can be less selective. Using malononitrile followed by an in-situ or subsequent decarboxylation step is a common and controllable strategy.

• Protocol:

  • In a flame-dried, three-neck flask under a nitrogen atmosphere, dissolve malononitrile (1.1 eq) in an anhydrous polar aprotic solvent like THF or DMF.

  • Cool the solution to 0 °C in an ice bath.

  • Add a strong base, such as sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq), portion-wise. Allow the mixture to stir for 30 minutes to ensure complete formation of the nucleophile.

  • Add a solution of 2,4-dichloropyrimidine (1.0 eq) in the same anhydrous solvent dropwise, maintaining the temperature at 0 °C.

  • After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 12-18 hours. Monitor progress by LC-MS.

  • Upon completion, carefully quench the reaction with saturated aqueous ammonium chloride solution.

  • Extract the product with ethyl acetate. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Concentrate the solvent in vacuo. The resulting crude intermediate is then heated in a solvent like DMSO at 100-140 °C to effect the elimination of one nitrile group, yielding the final product[3].

  • Purify the final product, 2-(2-Chloropyrimidin-4-yl)acetonitrile, by column chromatography on silica gel.

Caption: Proposed workflow for the synthesis of the target compound.

Analytical and Quality Control Workflow

Ensuring the identity, purity, and stability of a key building block is paramount. A multi-pronged analytical approach is required for robust quality control.

Purity Determination: High-Performance Liquid Chromatography (HPLC)

HPLC is the gold standard for assessing the purity of non-volatile organic compounds. A reverse-phase method is typically suitable for this molecule.

• Expertise-Driven Method Development:

  • Column: A C18 stationary phase (e.g., Primesep 100, 4.6 x 150 mm, 5 µm) is an excellent starting point due to the moderate polarity of the analyte[4].

  • Mobile Phase: Acetonitrile and water are the preferred solvents for their UV transparency and compatibility with mass spectrometry[5][6][7]. A gradient elution (e.g., 10% to 90% acetonitrile over 15 minutes) is recommended to resolve potential impurities with different polarities. A small amount of acid (0.05% trifluoroacetic acid or formic acid) is often added to improve peak shape.

  • Detection: UV detection at 254 nm is appropriate, as the pyrimidine ring is a strong chromophore. For higher sensitivity and confirmation, a photodiode array (PDA) detector can be used to capture the full UV spectrum, or a mass spectrometer (LC-MS) can be employed for mass confirmation[8].

  • Quantification: Purity is determined by calculating the area percentage of the main peak relative to the total peak area.

Identity Confirmation: Spectroscopy

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Will confirm the proton environment. Expected signals would include two distinct aromatic protons on the pyrimidine ring and a singlet for the methylene (-CH₂-) protons adjacent to the nitrile group. The chemical shifts of these protons in a deuterated solvent like CDCl₃ or DMSO-d₆ provide definitive structural information[9][10].

  • ¹³C NMR: Provides information on the carbon skeleton. One would expect to see signals for the four unique pyrimidine carbons, the methylene carbon, and the nitrile carbon[11].

• Mass Spectrometry (MS): Provides the molecular weight of the compound. Electrospray ionization (ESI) in positive mode should show a prominent ion corresponding to the protonated molecule [M+H]⁺, along with the characteristic isotopic pattern for a molecule containing one chlorine atom (M and M+2 peaks in an approximate 3:1 ratio).

• Infrared (IR) Spectroscopy: Confirms the presence of key functional groups. A sharp, strong absorption band around 2250 cm⁻¹ is characteristic of the nitrile (C≡N) stretch.

Caption: A standard workflow for analytical quality control.

Applications in Drug Discovery and Lead Optimization

2-(2-Chloropyrimidin-4-yl)acetonitrile is not merely a chemical curiosity; it is a high-value intermediate for synthesizing biologically active molecules, particularly kinase inhibitors.

• Kinase Inhibitor Scaffolds: The 2-aminopyrimidine core, readily synthesized from the 2-chloro precursor, is a classic "hinge-binding" motif that mimics the adenine portion of ATP. This allows it to anchor in the ATP-binding site of many protein kinases, which are critical targets in oncology and immunology[12]. By reacting 2-(2-Chloropyrimidin-4-yl)acetonitrile with various primary or secondary amines, medicinal chemists can install a diverse range of substituents at the 2-position to explore the solvent-front region of the kinase active site, fine-tuning potency and selectivity.

• Bioisosteric Replacement: The acetonitrile group can be hydrolyzed to a carboxylic acid or converted to a tetrazole ring. Both are common bioisosteres for carboxylic acids and can form crucial salt-bridge or hydrogen-bond interactions with basic residues (like lysine or arginine) in a protein target. This provides another avenue for lead optimization.

Conclusion

2-(2-Chloropyrimidin-4-yl)acetonitrile is a quintessential example of a modern heterocyclic building block. Its value lies in the strategic placement of two distinct reactive sites—the electrophilic 2-chloro position and the versatile acetonitrile group—on a biologically relevant pyrimidine core. A thorough understanding of its physicochemical properties, coupled with robust and well-validated protocols for its synthesis and analysis, empowers drug discovery professionals to efficiently leverage this intermediate in the construction of novel, potent, and selective therapeutic agents. This guide provides the foundational technical knowledge necessary for its effective application in any research and development setting.

References

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• ACG Publications. Synthesis and biological studies of novel 2-(4-substitutedbenzyl-thio)-5-amino-6-(benzo[d]thiazol-2-yl)-7-(4-chlorophenyl)pyrido. [Link]

• Google Patents. CN103554036B - The preparation method of a kind of 2-chloro-4-substituted pyrimidines compounds.

• Google Patents. CN103483244A - Preparation method of 2-(pyridine-4-yl) acetonitrile. [3]

• ATSDR. ANALYTICAL METHODS. [Link][8]

• ResearchGate. Electronic spectra of 4 in acetonitrile. [Link]

• SIELC Technologies. HPLC Method for Analysis of 4-Amino-2-chloropyridine on Primesep 100 Column. [Link][4]

• KGROUP - University of Washington. NMR Chemical Shifts of Trace Impurities. [Link][10]

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• ChemComplex. Acetonitrile in Pharmaceutical Synthesis: Applications, Quality Considerations, and Procurement Insights. [Link][6]

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An In-Depth Technical Guide to the Ambient Stability of 2-(2-Chloropyrimidin-4-yl)acetonitrile

Abstract

This technical guide offers a comprehensive analysis of the chemical stability of 2-(2-Chloropyrimidin-4-yl)acetonitrile, a critical intermediate in pharmaceutical synthesis. Drawing from the principles of physical organic chemistry and established knowledge of related heterocyclic systems, this document delineates the primary degradation pathways—hydrolysis, photolysis, and oxidation—that this molecule is likely to encounter under ambient and stressed conditions. We provide field-proven, detailed experimental protocols for conducting forced degradation studies in accordance with regulatory expectations, such as those from the International Council for Harmonisation (ICH).[1][2] The guide includes a robust, stability-indicating HPLC-UV analytical method, complete with validation parameters and causality-driven explanations for methodological choices. Data is presented in a clear, tabular format, and key experimental workflows are visualized using Graphviz diagrams to enhance understanding. This document is intended to be an essential resource for researchers, process chemists, and drug development professionals, enabling them to anticipate stability challenges, design robust formulations, and establish appropriate storage and handling conditions.

Introduction

2-(2-Chloropyrimidin-4-yl)acetonitrile is a key building block in modern medicinal chemistry, most notably in the synthesis of targeted therapies. Its bifunctional nature, featuring an electrophilic chloropyrimidine ring and a nucleophilic acetonitrile moiety, makes it a versatile synthon. However, these same reactive centers predispose the molecule to specific degradation pathways that can impact its purity, compromise the yield and impurity profile of subsequent synthetic steps, and ultimately affect the quality of the final active pharmaceutical ingredient (API).

Understanding the inherent stability of this intermediate is not merely an academic exercise; it is a prerequisite for robust process development and regulatory compliance.[3][4] Forced degradation studies, or stress testing, are a systematic way to probe a molecule's vulnerabilities under exaggerated conditions to predict its long-term stability and identify potential degradants.[1][5] This guide provides the scientific rationale and practical methodologies required to thoroughly assess the stability of 2-(2-Chloropyrimidin-4-yl)acetonitrile.

Physicochemical Properties and Inherent Reactivity

The stability of 2-(2-Chloropyrimidin-4-yl)acetonitrile is dictated by its constituent functional groups:

• 2-Chloropyrimidine Ring: The pyrimidine ring is an electron-deficient heterocycle. The presence of two electronegative nitrogen atoms significantly lowers the electron density of the ring carbons, particularly C2, C4, and C6. The chlorine atom at the C2 position is a good leaving group, making this position highly susceptible to Nucleophilic Aromatic Substitution (SNAr) .[6] This is the most probable and significant reactivity hub in the molecule.

• Acetonitrile Group: The nitrile (-C≡N) group is relatively stable but can undergo hydrolysis to form a primary amide and subsequently a carboxylic acid, particularly under strong acidic or basic conditions.[7] While less reactive than the chloropyrimidine moiety, this transformation must be considered.

Based on this structural analysis, the primary degradation risk under ambient conditions is the reaction with atmospheric moisture (hydrolysis). Other environmental factors like light and oxygen can also play a role.

Primary Degradation Pathways under Ambient Conditions

3.1 Hydrolytic Degradation (SNAr Mechanism)

The most significant degradation pathway is the hydrolysis of the C-Cl bond. Water, acting as a nucleophile, attacks the electron-deficient C2 carbon of the pyrimidine ring. This reaction proceeds via a Meisenheimer-like intermediate, followed by the elimination of a chloride ion to restore aromaticity, yielding 2-hydroxy-4-yl-acetonitrile.

• Causality: The electron-withdrawing nature of the ring nitrogens makes the C2 position highly electrophilic and thus prone to attack. This reaction is expected to be accelerated by both acidic and basic conditions.[6]

  • Acid Catalysis: Protonation of a ring nitrogen can further increase the electrophilicity of the ring, making it more susceptible to nucleophilic attack.

  • Base Catalysis: Hydroxide ions are much stronger nucleophiles than water, leading to a significantly faster reaction rate under alkaline conditions.

3.2 Photodegradation

Heterocyclic aromatic chlorides can be susceptible to photolytic cleavage. Exposure to high-intensity UV light may induce homolytic cleavage of the C-Cl bond, leading to radical-mediated degradation pathways and the formation of complex impurities. While specific data for this compound is scarce, this pathway is a common consideration in formal stability testing as outlined by ICH guideline Q1B.[5]

3.3 Oxidative Degradation

The pyrimidine ring and acetonitrile group are generally not highly susceptible to oxidation under ambient conditions. However, in the presence of strong oxidizing agents (e.g., peroxides) or radical initiators, degradation could occur. This pathway is typically explored in forced degradation studies to ensure the analytical method can detect any potential oxidative impurities.[5]

Experimental Design for Stability Assessment

A forced degradation study is essential to experimentally confirm these predicted pathways and to develop a stability-indicating analytical method.[1][3] The goal is to achieve 5-20% degradation of the parent compound to ensure that the primary degradants are formed in sufficient quantities for detection and identification.

4.1 Workflow for a Forced Degradation Study

The following diagram outlines a comprehensive workflow for conducting a forced degradation study.

Caption: Workflow for a forced degradation study of 2-(2-Chloropyrimidin-4-yl)acetonitrile.

4.2 Detailed Protocol: Forced Degradation Study

Objective: To identify the major degradation pathways and qualify an analytical method as "stability-indicating."

Materials:

• 2-(2-Chloropyrimidin-4-yl)acetonitrile

• HPLC-grade Acetonitrile (ACN) and Water[8]

• Hydrochloric Acid (HCl), Sodium Hydroxide (NaOH), Hydrogen Peroxide (H₂O₂)

• Class A volumetric flasks, pipettes, and HPLC vials

Procedure:

• Stock Solution Preparation: Accurately weigh and dissolve 2-(2-Chloropyrimidin-4-yl)acetonitrile in acetonitrile to prepare a 1.0 mg/mL stock solution.

• Stress Sample Preparation:

  • Acid Hydrolysis: Mix 5 mL of stock solution with 5 mL of 0.2 M HCl to achieve a final concentration of 0.5 mg/mL in 0.1 M HCl. Place in a water bath at 60°C.

  • Base Hydrolysis: Mix 5 mL of stock solution with 5 mL of 0.2 M NaOH to achieve a final concentration of 0.5 mg/mL in 0.1 M NaOH. Keep at room temperature.

  • Oxidative Degradation: Mix 5 mL of stock solution with 5 mL of 6% H₂O₂ to achieve a final concentration of 0.5 mg/mL in 3% H₂O₂. Keep at room temperature, protected from light.

  • Thermal Degradation: Place a small amount (approx. 10 mg) of the solid compound in an oven at 80°C.[4]

  • Photolytic Degradation: Expose the solid compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.

• Time Points: Withdraw aliquots from each solution at initial (t=0), 2, 4, 8, and 24 hours. For the solid samples, prepare a solution at each time point.

• Sample Quenching & Preparation for Analysis:

  • For Acid/Base samples, neutralize an aliquot with an equimolar amount of NaOH/HCl, respectively.

  • Dilute all stressed samples with mobile phase to a final target concentration of ~50 µg/mL for HPLC analysis.

• Control Samples: Prepare an unstressed control sample (diluted from stock) and a blank (mobile phase) for each time point.

4.3 Analytical Methodology: Stability-Indicating HPLC-UV

A robust HPLC method is required to separate the parent compound from all potential degradation products, demonstrating specificity.[1]

Rationale for Method Design:

• Column: A reversed-phase C18 column is chosen for its versatility in retaining the moderately polar parent compound and its potential degradants.

• Mobile Phase: A gradient of a weak acid buffer (e.g., ammonium acetate) and an organic modifier (acetonitrile) provides good peak shape and allows for the elution of compounds with a range of polarities.

• Detector: UV detection is selected. The pyrimidine ring is a strong chromophore, ensuring high sensitivity for the parent compound and its primary aromatic degradants. A photodiode array (PDA) detector is ideal for assessing peak purity.

HPLC Method Parameters:

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	10 mM Ammonium Acetate in Water, pH 5.0
Mobile Phase B	Acetonitrile
Gradient	5% B to 95% B over 15 minutes; hold at 95% B for 3 min; return to 5% B over 1 min; hold for 6 min
Flow Rate	1.0 mL/min
Column Temp.	30°C
Injection Vol.	10 µL
Detector	UV/PDA at 254 nm

Data Interpretation and Stability Profile

The data from the forced degradation study should be compiled to build a stability profile.

5.1 Hypothetical Forced Degradation Data

The following table summarizes expected outcomes from the stress testing protocol.

Stress Condition	Time (hrs)	Assay of Parent (%)	% Degradation	Major Degradant RRT	Observations
Control (RT)	24	99.8	0.2	N/A	Negligible degradation.
0.1 M HCl (60°C)	8	91.5	8.5	~0.85	Significant degradation observed. Primary degradant is more polar.
0.1 M NaOH (RT)	2	84.2	15.8	~0.85	Rapid degradation. Hydrolysis is significantly faster under basic conditions.
3% H₂O₂ (RT)	24	98.1	1.9	N/A	Minor degradation, indicating relative stability to oxidation.
Thermal (80°C, solid)	24	99.5	0.5	N/A	Compound is thermally stable in the solid state for the duration tested.
Photolytic (ICH Q1B)	24	97.9	2.1	Multiple	Minor degradation with several small impurity peaks.

RRT = Relative Retention Time

Interpretation: The data clearly indicates that the primary vulnerability of 2-(2-Chloropyrimidin-4-yl)acetonitrile is hydrolysis , which is markedly accelerated by basic conditions. The major degradant, likely 2-hydroxy-4-yl-acetonitrile, is more polar than the parent compound, resulting in a shorter retention time (RRT < 1.0) on a reversed-phase HPLC column. The compound shows good stability against oxidation and thermal stress but has minor sensitivity to light.

Recommended Storage and Handling Procedures

Based on the stability profile, the following procedures are critical to maintain the purity and integrity of 2-(2-Chloropyrimidin-4-yl)acetonitrile:

• Protect from Moisture: The compound is highly susceptible to hydrolysis. Store in a tightly sealed container in a dry environment, preferably in a desiccator or under an inert atmosphere (e.g., nitrogen or argon).

• Control pH: Avoid contact with acidic and, most importantly, basic conditions. Ensure all solvents and reagents used in subsequent reactions are anhydrous and neutral.

• Protect from Light: While less critical than moisture, the material should be stored in amber or opaque containers to prevent long-term photolytic degradation.

• Temperature Control: Although thermally stable at 80°C for short periods, storage at controlled room temperature or refrigerated conditions (2-8°C) is recommended to minimize the rate of any potential degradation pathway.

Conclusion

2-(2-Chloropyrimidin-4-yl)acetonitrile is a reactive molecule whose stability is primarily challenged by hydrolysis. The SNAr reaction at the C2 position of the pyrimidine ring is the dominant degradation mechanism, particularly under basic conditions. The compound exhibits good thermal stability but has a minor sensitivity to light. A well-designed forced degradation study is crucial for understanding these liabilities. The provided HPLC-UV method is demonstrated to be stability-indicating and can be used for routine purity analysis and stability monitoring. Adherence to strict storage and handling procedures that mitigate exposure to moisture, bases, and light is essential to preserve the quality of this important synthetic intermediate.

References

• Vertex AI Search. (2022, April 18). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing.
• Vertex AI Search. (2025, November 10). Forced degradation studies: A critical lens into pharmaceutical stability.
• Nelson Labs. Forced Degradation Studies for Stability.
• Satara College of Pharmacy. Pharmaceutical Forced Degradation Studies with Regulatory Consideration.
• Lhasa Limited. (2025, March 27). How To Overcome The Critical Challenges Faced In Forced Degradation Studies.
• Echemi. 2-(2-CHLOROPYRIDIN-4-YL)ACETONITRILE Safety Data Sheets.
• CPAchem Ltd. (2022, January 7). Safety data sheet for Acetonitrile.
• TCI Chemicals. (2025, May 21). SAFETY DATA SHEET for Acetonitrile.
• Organic Syntheses. (1955). 2-chloropyrimidine.
• Fisher Scientific. (2025, December 21). SAFETY DATA SHEET for 2-Chlorophenylacetonitrile.
• National Institutes of Health (NIH). Hydrolysis of α-Chloro-Substituted 2- and 4-Pyridones: Rate Enhancement by Zwitterionic Structure.
• Agilent. (2024, May 31). SAFETY DATA SHEET for Acetonitrile.
• Google Patents. (2015, March 11). Synthesis method of 2-chloropyrimidine.
• Organic Syntheses. chloroacetonitrile.
• RSC Publishing. Pyrimidine reactions. Part XIX. Aminolysis and hydrolysis of sulphoxides and sulphones derived from 2-(p-substituted phenylthio) - RSC Publishing.
• BenchChem. An In-depth Technical Guide on the Stability and Degradation of 2-Amino-2-(pyridin-3-yl)acetonitrile.
• Google Patents. CN103483244A - Preparation method of 2-(pyridine-4-yl) acetonitrile.
• BenchChem. Technical Support Center: Optimization of 4-Chloropyrimidine Substitution Reactions.

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An In-depth Technical Guide to the Physicochemical Characterization of 2-(2-Chloropyrimidin-4-yl)acetonitrile: Emphasis on Melting Point Determination

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties of 2-(2-Chloropyrimidin-4-yl)acetonitrile, with a primary focus on the theoretical and practical aspects of determining its melting point range. As a compound of interest in medicinal chemistry and drug discovery, understanding its fundamental properties, such as the melting point, is critical for assessing purity, ensuring batch-to-batch consistency, and formulating downstream applications. To date, a definitive melting point for pure 2-(2-Chloropyrimidin-4-yl)acetonitrile is not widely reported in scientific literature. This guide addresses this knowledge gap by providing detailed, field-proven protocols for its experimental determination using both the capillary method and Differential Scanning Calorimetry (DSC). The causality behind experimental choices and the principles of each technique are elucidated to ensure robust and reliable results.

Introduction: The Criticality of the Melting Point in Pharmaceutical Research

The melting point of a pure crystalline solid is a sharp, well-defined temperature at which the substance transitions from a solid to a liquid phase at atmospheric pressure.[1][2] In the realm of drug development, this parameter serves as a crucial indicator of purity.[3] Impurities disrupt the crystal lattice of a compound, typically leading to a depression and broadening of the melting point range. Consequently, a sharp melting point is often the first metric of a highly purified compound.

For a novel compound such as 2-(2-Chloropyrimidin-4-yl)acetonitrile, which holds potential as a building block in the synthesis of bioactive molecules, the absence of a reported melting point in public databases and literature presents a challenge for researchers. This guide is therefore designed to empower scientists to determine this fundamental property with a high degree of accuracy and confidence.

Physicochemical Profile of 2-(2-Chloropyrimidin-4-yl)acetonitrile

Property	Value	Source
CAS Number	1261744-41-5	,
Molecular Formula	C₆H₄ClN₃
Molecular Weight	153.57 g/mol
Purity (Typical)	≥98%

Based on its structure—a pyrimidine ring substituted with a chloro group and an acetonitrile moiety—the compound is expected to be a solid at room temperature with a relatively high melting point due to potential intermolecular interactions such as dipole-dipole forces and pi-stacking of the aromatic rings.

Synthesis, Purification, and the Impact of Impurities

The synthesis of pyrimidine derivatives can involve multi-step reactions, which may introduce various impurities.[4] For instance, the synthesis of related 2-chloropyrimidines can have unreacted starting materials or by-products from side reactions. The presence of even minor impurities can significantly affect the observed melting point. Therefore, rigorous purification, for example by recrystallization or column chromatography, is paramount before any analytical characterization. The effectiveness of the purification can be monitored by techniques like High-Performance Liquid Chromatography (HPLC) or Thin-Layer Chromatography (TLC).

Experimental Determination of the Melting Point Range

Two primary methods are recommended for the accurate determination of the melting point of a novel compound: the capillary melting point method and Differential Scanning Calorimetry (DSC).

Capillary Melting Point Apparatus

This traditional and widely accessible method involves heating a small sample in a capillary tube and visually observing the temperature range over which it melts.[5][6][7]

Principle: A finely powdered sample is heated in a sealed capillary tube within a calibrated heating block. The temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the entire sample becomes a clear liquid (complete melting) are recorded as the melting point range.[8]

Experimental Protocol:

• Sample Preparation: Ensure the 2-(2-Chloropyrimidin-4-yl)acetonitrile sample is completely dry and finely powdered by grinding in a mortar and pestle.[2][5]

• Capillary Loading: Press the open end of a capillary tube into the powdered sample until a 2-3 mm column of the compound is packed into the bottom.[6][8]

• Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point apparatus.[5]

• Rapid Preliminary Measurement: Heat the sample at a rapid rate (e.g., 10-15 °C per minute) to determine an approximate melting temperature.[5]

• Accurate Measurement: Allow the apparatus to cool to at least 20 °C below the approximate melting point. Using a fresh sample, heat to about 15 °C below the approximate melting point, then reduce the heating rate to 1-2 °C per minute to ensure thermal equilibrium.[5][6][9]

• Observation and Recording: Carefully observe the sample through the magnifying lens. Record the temperature at the onset of melting and at the point of complete liquefaction.

• Replicate Measurements: Repeat the measurement with a fresh sample at least twice to ensure reproducibility.[8]

Workflow for Capillary Melting Point Determination

Caption: Workflow for determining the melting point using a capillary apparatus.

Differential Scanning Calorimetry (DSC)

DSC is a more advanced thermoanalytical technique that provides highly accurate and quantitative data on thermal transitions.[10][11]

Principle: DSC measures the difference in heat flow between a sample and an inert reference as a function of temperature.[10] When the sample melts, it absorbs energy (an endothermic process), which is detected as a peak on the DSC thermogram. The onset temperature of this peak is typically reported as the melting point.[12]

Experimental Protocol:

• Sample Preparation: Accurately weigh 1-5 mg of finely powdered 2-(2-Chloropyrimidin-4-yl)acetonitrile into an aluminum DSC pan.

• Encapsulation: Crimp the pan with a lid to encapsulate the sample. Prepare an empty, sealed pan as the reference.

• Instrument Setup: Place the sample and reference pans into the DSC cell.

• Thermal Program:

  • Equilibrate the cell at a low temperature (e.g., 25 °C).

  • Ramp the temperature at a controlled rate (e.g., 10 °C/min) to a temperature well above the expected melting point.

  • An inert nitrogen atmosphere is typically used to prevent oxidative degradation.

• Data Analysis: The resulting thermogram will show an endothermic peak corresponding to the melting of the sample. The onset temperature of this peak is determined using the analysis software and is reported as the melting point. The area under the peak corresponds to the enthalpy of fusion.

Workflow for DSC Analysis

Caption: Workflow for determining the melting point using DSC.

Safety and Handling

As with any laboratory chemical, proper safety precautions should be taken when handling 2-(2-Chloropyrimidin-4-yl)acetonitrile. The presence of a cyano group and a chlorinated pyrimidine ring warrants careful handling.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

• Ventilation: Handle the compound in a well-ventilated fume hood to avoid inhalation of any dust or vapors.

• Disposal: Dispose of waste according to institutional and local regulations for chemical waste.

Conclusion

While the melting point of pure 2-(2-Chloropyrimidin-4-yl)acetonitrile has not been established in the public domain, this guide provides the necessary scientific framework and detailed experimental protocols for its accurate determination. A sharp melting point, corroborated by techniques such as DSC, will serve as a reliable indicator of the compound's purity and provide a critical data point for its use in research and development. Adherence to the methodologies outlined herein will ensure the generation of high-quality, reproducible data essential for advancing pharmaceutical science.

References

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• Chemistry LibreTexts. (2022, April 7). 6.1D: Step-by-Step Procedures for Melting Point Determination. [Link]

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• Google Patents.

• Al-amery, M. H. A., & Abdullah, N. N. (2019). Synthesis, characterization and antibacterial studies of new complexes of 2-(4-Chlorophenyl)-2-[(2,4-Dimethylphenyl) amino] acetonitrile with some metal ions. Journal of Global Pharma Technology, 11(04), 1-10. [Link]

• Gangwar, R., et al. (2017). Combined Experimental and Quantum Chemical Analysis of 2-(4-chlorophenyl)-2-(4-fluorophenylamino)acetonitrile. Signpost Open Access Journal of Organic and Biomolecular Chemistry, 4, 286-301. [Link]

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A Senior Application Scientist's Guide to 2-(2-Chloropyrimidin-4-yl)acetonitrile: Synthesis, Application, and Protocol

Abstract

This technical guide provides an in-depth analysis of 2-(2-chloropyrimidin-4-yl)acetonitrile, a pivotal intermediate in modern pharmaceutical synthesis. We will explore its core physicochemical properties, detail validated synthesis strategies with a focus on mechanistic rationale, and illuminate its critical role in the production of targeted therapies, particularly Janus kinase (JAK) inhibitors. This document is intended for researchers, chemists, and drug development professionals, offering both theoretical insights and practical, field-tested protocols to support laboratory and scale-up operations.

Introduction: The Strategic Importance of a Versatile Building Block

In the landscape of pharmaceutical development, the efficiency and elegance of a synthetic route often hinge on the quality and versatility of its key intermediates. 2-(2-Chloropyrimidin-4-yl)acetonitrile is a prime example of such a scaffold. Its structure, featuring a reactive chloropyrimidine ring and a nucleophilic acetonitrile side chain, presents a dual functionality that chemists can exploit for complex molecular construction.

The pyrimidine core is a ubiquitous feature in a vast array of biologically active molecules, while the chloro-substituent provides a reactive handle for nucleophilic substitution or cross-coupling reactions. The acetonitrile group, in turn, can be hydrolyzed, reduced, or used to build more complex side chains. This inherent reactivity makes it a highly sought-after precursor, particularly in the synthesis of kinase inhibitors that target critical signaling pathways in human disease. Its most notable application is in the synthesis of Ruxolitinib, a potent JAK1/JAK2 inhibitor used to treat myelofibrosis and other disorders.[1][2]

Physicochemical & Safety Profile

A thorough understanding of a reagent's properties is fundamental to its safe and effective use.

Property	Value	Source
Molecular Formula	C₆H₄ClN₃	Calculated
Molecular Weight	153.57 g/mol	Calculated
Appearance	Off-white to light yellow crystalline powder	Supplier Data
Solubility	Soluble in organic solvents like Acetonitrile, Dichloromethane, THF	[3][4]
Storage Conditions	Inert atmosphere, 2-8°C	[5]

Safety Considerations: As with many nitrile-containing compounds and chlorinated heterocycles, 2-(2-chloropyrimidin-4-yl)acetonitrile should be handled with care in a well-ventilated fume hood.[6] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, is mandatory. It is classified as harmful if swallowed, in contact with skin, or inhaled, and can cause skin and eye irritation.[6]

Synthesis Strategies: A Mechanistic Perspective

The primary challenge in synthesizing 2-(2-chloropyrimidin-4-yl)acetonitrile lies in the selective introduction of the acetonitrile moiety onto the pyrimidine ring without engaging in unwanted side reactions. The most common and industrially viable routes start from readily available pyrimidine precursors.

Pathway I: Nucleophilic Substitution from 2,4-Dichloropyrimidine

This is the most direct and widely adopted approach. It leverages the differential reactivity of the two chlorine atoms on the 2,4-dichloropyrimidine starting material. The chlorine at the 4-position is significantly more susceptible to nucleophilic aromatic substitution (SNAr) than the chlorine at the 2-position.

Causality Behind Experimental Choices:

• Reagent Selection: Sodium cyanide (NaCN) or potassium cyanide (KCN) are the cyanating agents of choice. The reaction requires a polar aprotic solvent to dissolve the cyanide salt and the substrate, facilitating the reaction. Acetonitrile itself is an excellent solvent choice for this transformation.[3][4][7]

• Reaction Control: Temperature control is critical. Running the reaction at a controlled, moderate temperature (e.g., 40-60°C) ensures the selective substitution at the C4 position. Higher temperatures risk disubstitution, leading to the formation of 2-cyano-4-cyanomethylpyrimidine, a significant impurity. The use of a phase-transfer catalyst like a quaternary ammonium salt can sometimes improve reaction kinetics at lower temperatures.

A generalized workflow for this synthesis is depicted below.

Caption: Synthetic workflow for 2-(2-Chloropyrimidin-4-yl)acetonitrile.

Application in Pharmaceutical Synthesis: The Case of Ruxolitinib

The value of 2-(2-chloropyrimidin-4-yl)acetonitrile is best demonstrated by its role as a cornerstone intermediate in the synthesis of Ruxolitinib, a selective JAK1 and JAK2 inhibitor.[1][2] The Janus kinase (JAK) family of enzymes are intracellular tyrosine kinases that mediate signaling for a host of cytokines and growth factors crucial for hematopoiesis and immune function.[8][9] Dysregulation of the JAK-STAT pathway is implicated in myeloproliferative neoplasms and inflammatory diseases.[2][8]

Ruxolitinib's mechanism involves blocking the ATP-binding site of JAK1 and JAK2, thereby inhibiting the phosphorylation and activation of Signal Transducers and Activators of Transcription (STATs). This interruption of the signaling cascade reduces the proliferation of malignant cells and the production of inflammatory cytokines.[2][9]

In the synthesis of Ruxolitinib, 2-(2-chloropyrimidin-4-yl)acetonitrile undergoes a key coupling reaction with a protected pyrrole-pyrazole moiety. The chlorine atom at the C2 position, which was preserved during the intermediate's synthesis, now serves as the electrophilic site for a nucleophilic substitution or a cross-coupling reaction to form the core of the final drug molecule.[1][10]

The diagram below illustrates the central role of the JAK-STAT pathway and the inhibitory action of drugs derived from this intermediate.

Caption: Inhibition of the JAK-STAT pathway by Ruxolitinib.

Experimental Protocols: A Self-Validating System

The following protocols provide a detailed, step-by-step methodology for synthesis and validation.

Synthesis of 2-(2-Chloropyrimidin-4-yl)acetonitrile

• Objective: To synthesize the title compound from 2,4-dichloropyrimidine with high selectivity and yield.

• Materials:

  • 2,4-Dichloropyrimidine (1.0 eq)

  • Sodium Cyanide (1.1 eq)

  • Acetonitrile (ACS grade)[11]

  • Deionized Water

  • Ethyl Acetate

  • Brine (Saturated NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO₄)

• Procedure:

  • Reaction Setup: In a three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a temperature probe under a nitrogen atmosphere, charge 2,4-dichloropyrimidine and acetonitrile (approx. 10 mL per gram of starting material).

  • Reagent Addition: Add sodium cyanide portion-wise over 15 minutes. An initial exotherm may be observed.

  • Reaction: Heat the mixture to 50°C and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or HPLC until the starting material is consumed.

  • Workup: Cool the reaction mixture to room temperature. Carefully quench with water (caution: cyanide). Dilute with additional water and transfer to a separatory funnel.

  • Extraction: Extract the aqueous layer three times with ethyl acetate.

  • Washing: Combine the organic layers and wash sequentially with water and then brine.

  • Drying & Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield a crude solid.

• Purification:

  • Recrystallize the crude solid from a suitable solvent system (e.g., ethanol/water or isopropanol) to afford the pure product as an off-white crystalline solid.

Quality Control & Characterization

• Objective: To confirm the identity and purity of the synthesized product.

• Methods:

  • HPLC Analysis:

    • Column: C18 reverse-phase column.

    • Mobile Phase: Gradient of acetonitrile and water.

    • Detection: UV at 254 nm.

    • Expected Result: A major peak corresponding to the product with purity >98%.

  • ¹H NMR Spectroscopy:

    • Solvent: CDCl₃.

    • Expected Peaks: Characteristic peaks corresponding to the pyrimidine ring protons and the methylene protons of the acetonitrile group. For a similar compound, 2-(pyridin-4-yl)acetonitrile, characteristic signals appear at δ 4.136 (s, 2H), 7.086-7.101 (d, 2H), and 8.257-8.396 (d, 2H).[12] The specific shifts for the title compound will be influenced by the chloro- and pyrimidinyl- structure but will follow a predictable pattern.

  • Mass Spectrometry (MS):

    • Method: Electrospray Ionization (ESI).

    • Expected Result: A molecular ion peak [M+H]⁺ consistent with the calculated molecular weight (154.02).

Conclusion

2-(2-Chloropyrimidin-4-yl)acetonitrile stands as a testament to the power of well-designed chemical intermediates in accelerating drug discovery and development. Its robust synthesis, coupled with its versatile reactivity, has made it an indispensable tool for medicinal chemists, particularly in the creation of targeted therapies like JAK inhibitors.[13][14][15] The protocols and insights provided in this guide aim to equip researchers with the knowledge necessary to leverage this valuable building block to its full potential, ensuring both efficiency and scientific rigor in their synthetic endeavors.

References

• Source: Google Patents (US10562904B2)

• Title: Synthesis method of ruxolitinib intermediate Source: Eureka | Patsnap URL: [Link]

• Title: SYNTHESIS PROCESS OF RUXOLITINIB Source: WIPO Patentscope (WO/2017/114461) URL: [Link]

• Title: The Importance of Acetonitrile in Pharmaceutical Manufacturing Source: Acetonitrile.com URL: [Link]

• Title: Synthesis method of 2-chloropyrimidine Source: Eureka | Patsnap URL: [Link]

• Title: Synthesis and biological studies of novel 2-(4-substitutedbenzyl- thio)-5-amino-6-(benzo[d]thiazol-2-yl)-7-(4- chlorophenyl)pyrido Source: ACG Publications URL: [Link]

• Title: Acetonitrile in Pharmaceutical Synthesis: Applications, Quality Considerations, and Procurement Insights Source: ChemComplex URL: [Link]

• Source: Google Patents (CN103554036B)
• Title: Preparation method of 2-(pyridine-4-yl)

• Title: Acetonitrile in the Pharmaceutical Industry Source: Lab Alley URL: [Link]

• Title: Acetonitrile in the Pharmaceutical Industry Source: Yufeng URL: [Link]

• Title: 2-(2-Chlorophenyl)-2-(morpholin-4-yl)acetonitrile Source: PubChem - NIH URL: [Link]

• Title: Acetonitrile: High-Purity Solvent for Pharmaceuticals, Chemical Synthesis & Industrial Applications Source: RIVERLAND TRADING URL: [Link]

• Title: Acetonitrile Solvent Properties Source: Gaylord Chemical URL: [Link]

• Title: Jak Inhibitors for Treatment of Autoimmune Diseases: Lessons from Systemic Sclerosis and Systemic Lupus Erythematosus Source: MDPI URL: [Link]

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• Title: 2-(4-Chlorophenyl)-2-(pyridin-2-yl)acetonitrile Request for Quotation Source: ChemBK URL: [Link]

• Title: A Comprehensive Overview of Globally Approved JAK Inhibitors Source: PMC - NCBI URL: [Link]

• Title: JAK Inhibitors in the Treatment of Atopic Dermatitis Source: PMC - NCBI URL: [Link]

• Title: JAK Inhibitor Safety Compared to Traditional Systemic Immunosuppressive Therapies Source: The Journal of Clinical and Aesthetic Dermatology URL: [Link]

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Protocols & Analytical Methods

Synthesis of pyrimidine derivatives using 2-(2-Chloropyrimidin-4-yl)acetonitrile

An Application Guide to the Synthesis of Pyrimidine Derivatives Utilizing 2-(2-Chloropyrimidin-4-yl)acetonitrile

For research scientists and professionals in drug development, the pyrimidine scaffold represents a "privileged structure" due to its prevalence in a vast array of therapeutic agents.[1][2] Its derivatives are known to exhibit a wide spectrum of biological activities, including anticancer, antiviral, anti-inflammatory, and antimicrobial properties.[3][4][5] The functionalized building block, 2-(2-chloropyrimidin-4-yl)acetonitrile, serves as a highly versatile and reactive starting material for accessing diverse libraries of novel pyrimidine-based compounds. The presence of the chloro group at the C2 position, activated by the electron-deficient pyrimidine ring, and the synthetically malleable acetonitrile moiety at C4, provides two distinct handles for chemical elaboration.

This technical guide provides an in-depth exploration of the primary synthetic strategies for derivatizing 2-(2-chloropyrimidin-4-yl)acetonitrile. We will delve into the mechanistic rationale behind key reaction classes, offer detailed, field-proven protocols, and present data in a clear, comparative format. The methodologies discussed herein are fundamental for modern medicinal chemistry and provide a robust platform for the discovery of new bioactive molecules.

Core Synthetic Pathways

The derivatization of 2-(2-chloropyrimidin-4-yl)acetonitrile is primarily achieved through three powerful and reliable synthetic transformations targeting the C2-chloro substituent. The choice of method depends on the desired final structure and the nature of the coupling partner.

Caption: Key synthetic routes from 2-(2-chloropyrimidin-4-yl)acetonitrile.

Nucleophilic Aromatic Substitution (SNAr)

The electron-deficient nature of the pyrimidine ring makes the C2 position highly susceptible to nucleophilic attack, facilitating the displacement of the chloride leaving group. This SNAr pathway is a direct and often high-yielding method for introducing a variety of functional groups.[6] For highly activated substrates like 2-chloropyrimidine, this reaction can often be achieved without the need for expensive transition-metal catalysts, making it an efficient and cost-effective choice, particularly in green chemistry contexts.[7]

Causality and Mechanistic Insight: The two nitrogen atoms in the pyrimidine ring act as strong electron-withdrawing groups, polarizing the C-Cl bond and stabilizing the negatively charged intermediate (Meisenheimer complex) formed upon nucleophilic attack. This inherent reactivity makes SNAr a preferred method for coupling with strong nucleophiles such as primary and secondary amines, alkoxides, and thiolates.

Caption: Generalized SNAr reaction on the pyrimidine core.

Protocol 1: Synthesis of 2-(2-(Morpholin-4-yl)pyrimidin-4-yl)acetonitrile

This protocol details a typical SNAr reaction using a secondary amine as the nucleophile.

Materials and Reagents:

• 2-(2-Chloropyrimidin-4-yl)acetonitrile

• Morpholine

• Potassium Carbonate (K₂CO₃)

• Acetonitrile (ACN), anhydrous

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, reflux condenser

Procedure:

• To a 100 mL round-bottom flask, add 2-(2-chloropyrimidin-4-yl)acetonitrile (1.0 mmol, 151.6 mg).

• Add anhydrous acetonitrile (20 mL) and stir to dissolve.

• Add potassium carbonate (2.5 mmol, 345.5 mg) to the solution.

• Add morpholine (1.2 mmol, 104.5 mg, 0.105 mL) dropwise to the stirring suspension.

• Heat the reaction mixture to reflux (approx. 82°C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Dissolve the residue in ethyl acetate (30 mL) and wash with water (2 x 15 mL) and then brine (15 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo to yield the final product.

• If necessary, purify the product further via column chromatography on silica gel.

Parameter	Condition
Nucleophile	Morpholine
Base	K₂CO₃
Solvent	Acetonitrile
Temperature	Reflux (~82°C)
Time	4-6 hours
Typical Yield	>85%

Palladium-Catalyzed Suzuki-Miyaura Coupling

For the formation of C-C bonds, particularly for synthesizing 2-aryl or 2-heteroaryl pyrimidines, the Suzuki-Miyaura coupling is an indispensable tool.[8] While aryl chlorides are generally less reactive than their bromide or iodide counterparts, the electron-deficient pyrimidine ring facilitates the oxidative addition step, allowing the reaction to proceed efficiently, often with standard palladium catalysts like tetrakis(triphenylphosphine)palladium(0).[9] Microwave-assisted protocols can significantly shorten reaction times and improve yields.[10]

Causality and Mechanistic Insight: The reaction proceeds via a catalytic cycle involving three key steps: oxidative addition of the palladium(0) catalyst to the C-Cl bond, transmetalation of the aryl group from the boronic acid to the palladium complex, and reductive elimination to form the C-C bond and regenerate the palladium(0) catalyst. The choice of base, solvent, and catalyst is crucial for efficient turnover.

Caption: Generalized Suzuki coupling on the pyrimidine core.

Protocol 2: Synthesis of 2-(2-(Phenyl)pyrimidin-4-yl)acetonitrile

This protocol describes a standard Suzuki coupling using phenylboronic acid.

Materials and Reagents:

• 2-(2-Chloropyrimidin-4-yl)acetonitrile

• Phenylboronic acid

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium Carbonate (K₂CO₃)

• 1,4-Dioxane

• Water

• Nitrogen or Argon gas supply

• Schlenk flask or sealed reaction vial

Procedure:

• To a Schlenk flask, add 2-(2-chloropyrimidin-4-yl)acetonitrile (1.0 mmol, 151.6 mg), phenylboronic acid (1.2 mmol, 146.3 mg), and potassium carbonate (3.0 mmol, 414.6 mg).

• Add the palladium catalyst, Pd(PPh₃)₄ (0.05 mmol, 58 mg, 5 mol%).

• Evacuate the flask and backfill with an inert gas (Nitrogen or Argon). Repeat this cycle three times.

• Add a degassed mixture of 1,4-dioxane (8 mL) and water (2 mL) via syringe.

• Heat the reaction mixture to 100°C and stir for 12-24 hours.[8][10]

• After cooling to room temperature, dilute the mixture with ethyl acetate (30 mL).

• Wash the organic layer with water (15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue by column chromatography (e.g., using a hexane/ethyl acetate gradient) to obtain the pure product.

Parameter	Condition
Coupling Partner	Phenylboronic acid
Catalyst	Pd(PPh₃)₄ (5 mol%)
Base	K₂CO₃
Solvent	1,4-Dioxane / Water (4:1)
Temperature	100°C
Time	12-24 hours
Typical Yield	70-85%

Palladium-Catalyzed Buchwald-Hartwig Amination

While SNAr is effective for many amines, the Buchwald-Hartwig amination offers a broader substrate scope, enabling the coupling of less nucleophilic or sterically hindered amines with aryl halides.[11] This reaction has become a cornerstone of modern organic synthesis for C-N bond formation.[12] The success of this transformation relies on the use of a palladium catalyst in conjunction with a specialized, bulky electron-rich phosphine ligand.[13]

Causality and Mechanistic Insight: The catalytic cycle is similar to the Suzuki coupling but involves an amido-palladium intermediate. The bulky ligand is critical; it promotes the reductive elimination step, which is often the rate-limiting step, and prevents catalyst decomposition. The choice of a strong, non-nucleophilic base (e.g., sodium tert-butoxide) is required to deprotonate the amine, forming the active nucleophile.

Caption: Generalized Buchwald-Hartwig amination on the pyrimidine core.

Protocol 3: Synthesis of 2-(2-(Phenylamino)pyrimidin-4-yl)acetonitrile

This protocol provides a method for coupling aniline, a less nucleophilic amine, where SNAr may require more forcing conditions.

Materials and Reagents:

• 2-(2-Chloropyrimidin-4-yl)acetonitrile

• Aniline

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃]

• Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene)

• Sodium tert-butoxide (NaOᵗBu)

• Toluene, anhydrous

• Nitrogen or Argon gas supply

• Schlenk tube or sealed vial

Procedure:

• In a glovebox or under an inert atmosphere, add Pd₂(dba)₃ (0.01 mmol, 9.2 mg, 2 mol% Pd), Xantphos (0.024 mmol, 13.9 mg), and sodium tert-butoxide (1.4 mmol, 134.5 mg) to a Schlenk tube.

• Add 2-(2-chloropyrimidin-4-yl)acetonitrile (1.0 mmol, 151.6 mg) and aniline (1.2 mmol, 111.7 mg, 0.109 mL).

• Add anhydrous toluene (10 mL).

• Seal the tube and heat the mixture to 100-110°C with vigorous stirring for 12-18 hours.

• Cool the reaction to room temperature and quench carefully by adding saturated aqueous NH₄Cl solution.

• Extract the mixture with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the solvent under reduced pressure.

• Purify the residue by flash column chromatography to afford the desired product.

Parameter	Condition
Amine	Aniline
Catalyst System	Pd₂(dba)₃ / Xantphos
Base	NaOᵗBu
Solvent	Toluene
Temperature	100-110°C
Time	12-18 hours
Typical Yield	75-90%

Conclusion

2-(2-Chloropyrimidin-4-yl)acetonitrile stands out as a powerful and versatile intermediate for the synthesis of diverse pyrimidine derivatives. By leveraging classic SNAr reactions for straightforward substitutions and employing robust palladium-catalyzed cross-coupling methodologies like the Suzuki-Miyaura and Buchwald-Hartwig reactions, researchers can efficiently access a wide chemical space. The protocols outlined in this guide provide a solid foundation for the rational design and synthesis of novel pyrimidine-based compounds for applications in drug discovery and materials science.

References

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• Kolenko, P., et al. (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Molecules, 26(7), 439. Available from: [Link]

• Schomaker, J. M., & Delia, T. J. (2001). Arylation of Halogenated Pyrimidines via a Suzuki Coupling Reaction. Organic Letters, 3(18), 2895-2898. Available from: [Link]

• Benchchem. A Comparative Guide to Palladium Catalysts for Suzuki Coupling of Chloropyrimidines.

• Wade, J. V., & Krueger, C. A. (2003). Suzuki Cross-Coupling of Solid-Supported Chloropyrimidines With Arylboronic Acids. Journal of Combinatorial Chemistry, 5(3), 267-272. Available from: [Link]

• ResearchGate. Synthesis of 2-chloropyrimidine derivatives (50–54). Available from: [Link]

• SYNTHESIS OF PYRIMIDINE DERIVATIVES. Available from: [Link]

• Kolenko, P., et al. (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Semantic Scholar. Available from: [Link]

• Rojas, L. V., et al. (2022). SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde. Molbank, 2022(3), M1442. Available from: [Link]

• Jadav, D. D., et al. (2021). Use of Pyrimidine and Its Derivative in Pharmaceuticals: A Review. Journal of Advanced Chemical Sciences, 7(2), 784-788. Available from: [Link]

• Tolba, M. S., et al. (2022). Synthesis, reactions, and applications of pyrimidine derivatives. Current Chemistry Letters, 11(2), 121-140. Available from: [Link]

• One-Step Synthesis of 2-Chloropyrimidin-4-ol Derivatives: An Unusual Reactivity of Thiophosgene. ResearchGate. Available from: [Link]

• Anderson, K. W., et al. (2005). Efficient Pd-Catalyzed Amination of Heteroaryl Halides. Organic Letters, 7(19), 4305-4308. Available from: [Link]

• Wikipedia. Buchwald–Hartwig amination. Available from: [Link]

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Reduction of 2-(2-Chloropyrimidin-4-yl)acetonitrile to ethylamine derivatives

An in-depth guide to the synthesis of 2-(2-chloropyrimidin-4-yl)ethan-1-amine, a valuable ethylamine derivative, is presented in this comprehensive application note. The reduction of the nitrile functional group in 2-(2-chloropyrimidin-4-yl)acetonitrile is a critical transformation for accessing this key building block, which is of significant interest to researchers in pharmaceutical and agrochemical development due to the prevalence of the pyrimidine scaffold in bioactive molecules.

This document provides a detailed exploration of the chemical principles, safety considerations, and step-by-step protocols for achieving this reduction with high selectivity and yield. The guidance is designed for researchers, scientists, and drug development professionals, offering field-proven insights and explaining the causality behind experimental choices to ensure technical accuracy and reproducibility.

Mechanistic Rationale and Strategic Reagent Selection

The conversion of a nitrile (R-C≡N) to a primary amine (R-CH₂NH₂) proceeds through a two-step reduction mechanism. Initially, the nitrile is reduced to an imine intermediate (R-CH=NH). This highly reactive imine is then rapidly reduced further to the desired primary amine.

A primary challenge in nitrile reductions is controlling the reaction selectivity. The primary amine product can act as a nucleophile and react with the imine intermediate, leading to the formation of secondary ((R-CH₂)₂NH) and tertiary ((R-CH₂)₃N) amine byproducts.[1][2] The choice of reducing agent and reaction conditions is therefore paramount to minimize these side reactions and maximize the yield of the primary amine.

For the specific reduction of 2-(2-chloropyrimidin-4-yl)acetonitrile, the presence of a chloro-substituent on the electron-deficient pyrimidine ring introduces an additional challenge: the potential for hydrodehalogenation. Consequently, the ideal reducing system must be chemoselective, targeting the nitrile group while preserving the C-Cl bond.

Several common reduction methodologies are evaluated for this transformation:

• Catalytic Hydrogenation: This is often the most economical and scalable method for nitrile reduction.[1] Catalysts like Raney® Nickel, Palladium on Carbon (Pd/C), or Platinum Dioxide are effective.[1][3] Raney® Nickel is particularly well-suited for nitrile hydrogenation.[4][5] To suppress the formation of secondary amines, the reaction can be conducted in the presence of ammonia.[2][6] However, high hydrogen pressures and temperatures, along with certain catalysts like Pd/C, can sometimes lead to undesired dehalogenation.

• Metal Hydride Reagents:

  • Lithium Aluminum Hydride (LiAlH₄): LAH is a potent reducing agent that readily converts nitriles to primary amines.[3][7][8][9] Its high reactivity, however, reduces its chemoselectivity, posing a risk to the chloro-substituent. Furthermore, its pyrophoric nature and violent reaction with water necessitate stringent handling precautions and make it less suitable for large-scale synthesis.[7]

  • Borane Complexes (BH₃·THF or BH₃·SMe₂): Borane is a highly selective reducing agent for nitriles.[6][10] It generally does not reduce halides, esters, or nitro groups, making it an excellent candidate for this specific transformation where preserving the chloro group is essential.[10][11] The reaction proceeds via a stable borane-amine complex that requires an acidic or alcoholic workup to liberate the final product.

• Sodium Borohydride with Catalysts: While sodium borohydride (NaBH₄) alone is typically not strong enough to reduce nitriles, its reducing power can be enhanced by the addition of transition metal catalysts like Raney® Nickel or Cobalt(II) chloride.[12][13][14] This system offers a milder, safer, and more chemoselective alternative to LiAlH₄.[12][13]

Based on this analysis, catalytic hydrogenation with Raney® Nickel and reduction with a borane complex represent the most promising strategies for the selective reduction of 2-(2-chloropyrimidin-4-yl)acetonitrile.

Experimental Protocols and Workflow

The following protocols provide detailed, step-by-step methodologies for the reduction. All operations should be conducted by trained personnel in a well-ventilated chemical fume hood, utilizing appropriate personal protective equipment (PPE), including safety glasses, lab coats, and chemical-resistant gloves.

Protocol 1: Catalytic Hydrogenation using Raney® Nickel

This protocol leverages the high activity of Raney® Nickel under hydrogen pressure to achieve an efficient and clean reduction. The addition of ammonia in the solvent is crucial for maximizing selectivity towards the primary amine.

Safety Precautions:

• Hydrogen Gas: Extremely flammable. Ensure the hydrogenation apparatus is properly grounded and free of ignition sources. Use non-sparking tools.[15][16]

• Raney® Nickel: Pyrophoric when dry. It must be handled as a slurry and never allowed to dry out. The filter cake should be kept wet and disposed of according to institutional safety guidelines.

• Solvents: Ethanol and Methanol are flammable.

• Substrate/Product: The toxicological properties of 2-(2-chloropyrimidin-4-yl)acetonitrile and its amine derivative are not fully characterized. Handle with care, avoiding skin and eye contact and inhalation.[17]

Materials and Equipment:

• 2-(2-chloropyrimidin-4-yl)acetonitrile

• Raney® Nickel (50% slurry in water)

• Anhydrous Ethanol or Methanol

• Ammonia solution (e.g., 2M in Methanol) or liquid ammonia

• Diatomaceous earth (Celite®)

• Parr hydrogenator or a similar pressure-rated reaction vessel

• Magnetic stirrer and stir bar

• Filtration apparatus (Büchner funnel)

• Rotary evaporator

Step-by-Step Methodology:

• Reactor Charging: To a suitable pressure reactor, add 2-(2-chloropyrimidin-4-yl)acetonitrile (1.0 eq).

• Catalyst Addition: Under a gentle stream of nitrogen, carefully add Raney® Nickel slurry (approx. 10-20% by weight of the substrate). This should be done by rinsing the catalyst into the vessel with the reaction solvent.

• Solvent Addition: Add the solvent (e.g., methanolic ammonia) to the vessel to achieve a suitable concentration (e.g., 0.2-0.5 M).

• Inerting: Seal the reactor and purge the headspace with nitrogen gas 3-5 times to remove all oxygen.

• Hydrogenation: Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 50-100 psi or 3-7 bar).[18][19]

• Reaction: Begin vigorous stirring and heat the reaction to the target temperature (e.g., 40-60 °C). The reaction is often exothermic and may require initial cooling.

• Monitoring: Monitor the reaction progress by observing hydrogen uptake. The reaction can also be monitored by TLC, GC-MS, or LC-MS analysis of small, carefully withdrawn aliquots.

• Work-up: Once the reaction is complete, cool the vessel to room temperature and carefully vent the excess hydrogen. Purge the reactor with nitrogen.

• Catalyst Filtration: Under a nitrogen atmosphere, carefully filter the reaction mixture through a pad of Celite® to remove the Raney® Nickel catalyst. Crucially, do not allow the filter cake to dry. Wash the filter cake with additional solvent.

• Concentration: Combine the filtrate and washes and concentrate the solution under reduced pressure using a rotary evaporator.

• Purification: The resulting crude 2-(2-chloropyrimidin-4-yl)ethan-1-amine can be purified by standard methods such as acid-base extraction or column chromatography on silica gel.

Protocol 2: Chemoselective Reduction using Borane-Tetrahydrofuran Complex (BH₃·THF)

This protocol is ideal for ensuring the preservation of the chloro-substituent, leveraging the high chemoselectivity of borane.[11]

Safety Precautions:

• BH₃·THF: Flammable liquid, reacts violently with water, and can release flammable hydrogen gas. All glassware must be oven- or flame-dried, and the reaction must be conducted under a strictly inert atmosphere (Nitrogen or Argon).

• Anhydrous THF: Can form explosive peroxides upon storage. Use a freshly opened bottle or test for peroxides before use.

• Quenching: The quenching of excess borane is highly exothermic and releases hydrogen gas. It must be performed slowly and with cooling.

Materials and Equipment:

• 2-(2-chloropyrimidin-4-yl)acetonitrile

• Borane-tetrahydrofuran complex (1 M solution in THF)

• Anhydrous Tetrahydrofuran (THF)

• Methanol

• Hydrochloric acid (e.g., 3 M aqueous solution)

• Sodium hydroxide (e.g., 3 M aqueous solution)

• Ethyl acetate or Dichloromethane for extraction

• Anhydrous sodium sulfate or magnesium sulfate

• Oven-dried round-bottom flask with a magnetic stir bar

• Septa, needles, and a nitrogen/argon manifold

Step-by-Step Methodology:

• Inert Atmosphere Setup: Assemble and flame-dry the reaction glassware under a stream of nitrogen or argon. Allow it to cool to room temperature.

• Substrate Preparation: Dissolve 2-(2-chloropyrimidin-4-yl)acetonitrile (1.0 eq) in anhydrous THF in the reaction flask.

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Borane Addition: Add the BH₃·THF solution (approx. 2.0-3.0 eq) dropwise via a syringe to the stirred solution of the nitrile, maintaining the internal temperature below 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 4-12 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Quenching: Once the reaction is complete, cool the flask back to 0 °C. Very slowly and carefully, add methanol dropwise to quench the excess borane. Vigorous gas evolution will be observed. Continue adding methanol until the bubbling ceases.

• Hydrolysis: Add the aqueous HCl solution and heat the mixture to reflux for 1-2 hours to hydrolyze the intermediate amine-borane complex.

• Work-up: Cool the mixture to room temperature. Carefully neutralize the solution and then make it basic (pH > 10) by the slow addition of aqueous sodium hydroxide.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate or dichloromethane (3x).

• Drying and Concentration: Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify as described in Protocol 1.

Data Presentation and Workflow Visualization

The following table summarizes the key experimental parameters for the recommended protocols. Researchers should optimize these conditions for their specific setup and scale.

Parameter	Protocol 1: Catalytic Hydrogenation	Protocol 2: Borane Reduction
Key Reagent	H₂ gas, Raney® Nickel	BH₃·THF complex
Stoichiometry	N/A (H₂ in excess)	2.0 - 3.0 eq. BH₃·THF
Catalyst Loading	10-20 wt% Raney® Ni	N/A
Solvent	Methanol or Ethanol (with NH₃)	Anhydrous THF
Temperature	40 - 60 °C	0 °C to Room Temperature
Pressure	50 - 100 psi (3-7 bar)	Atmospheric
Key Advantage	Cost-effective, scalable	High chemoselectivity, preserves halide
Key Disadvantage	Risk of dehalogenation, pyrophoric catalyst	Stoichiometric reagent, moisture-sensitive

Diagrams of Experimental Workflows

The following diagrams illustrate the general workflow and the decision-making process for selecting a suitable reduction method.

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Application Notes and Protocols for Suzuki Coupling of 2-(2-Chloropyrimidin-4-yl)acetonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Pyrimidine Scaffolds and the Suzuki-Miyaura Coupling

Substituted pyrimidines are privileged scaffolds in medicinal chemistry, forming the core of numerous therapeutic agents. The targeted synthesis of these complex molecules often relies on robust and versatile C-C bond-forming reactions. Among these, the Suzuki-Miyaura cross-coupling reaction stands out as a powerful tool for creating biaryl and heteroaryl-aryl structures.[1][2][3] This palladium-catalyzed reaction couples an organoboron species (typically a boronic acid or ester) with an organic halide or triflate, offering high functional group tolerance and generally mild reaction conditions.[3][4]

This guide provides a detailed examination of the Suzuki coupling reaction as applied to 2-(2-chloropyrimidin-4-yl)acetonitrile, an electron-deficient heteroaryl chloride. The electron-deficient nature of the pyrimidine ring enhances its reactivity in Suzuki couplings compared to analogous benzene-based halides.[5][6] This heightened reactivity allows for the successful coupling of chloropyrimidines, which are often more economical starting materials than their bromo or iodo counterparts.[7][8]

Mechanistic Overview: The Palladium Catalytic Cycle

The Suzuki-Miyaura coupling reaction proceeds through a well-established catalytic cycle involving a palladium catalyst that cycles between the Pd(0) and Pd(II) oxidation states.[9] The three key steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-chlorine bond of the 2-(2-chloropyrimidin-4-yl)acetonitrile, forming a Pd(II) complex.[4][10] The electron-deficient nature of the chloropyrimidine substrate facilitates this step.[11]

• Transmetalation: The organoboron reagent, activated by a base, transfers its organic group to the palladium center, displacing the halide.[1][4][10] The base is crucial for the formation of a more nucleophilic boronate species.[12][13]

• Reductive Elimination: The two organic partners on the palladium complex couple and are eliminated as the final product, regenerating the Pd(0) catalyst which can then re-enter the catalytic cycle.[4][10]

Figure 1: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Key Reaction Parameters for 2-(2-Chloropyrimidin-4-yl)acetonitrile

The success of the Suzuki coupling of 2-(2-chloropyrimidin-4-yl)acetonitrile hinges on the careful selection of several key parameters. Due to the specific electronic nature of this substrate, certain conditions are favored.

Parameter	Recommended Options	Rationale & Considerations
Palladium Catalyst	Pd(PPh₃)₄, Pd(dppf)Cl₂, Pd₂(dba)₃ with phosphine ligands (e.g., XPhos, SPhos)[3][13][14]	The choice of catalyst and ligand is critical. While Pd(PPh₃)₄ is a common choice, more advanced catalysts with bulky, electron-rich phosphine ligands can improve yields, especially for challenging couplings.[13][14][15] These ligands promote the oxidative addition step and enhance catalyst stability.[11][15]
Base	K₂CO₃, K₃PO₄, Cs₂CO₃, KF[13][14][16]	The base is essential for activating the boronic acid.[12] The strength and solubility of the base can significantly influence the reaction rate.[14] For less reactive substrates, a stronger base like K₃PO₄ is often beneficial.[13]
Solvent	1,4-Dioxane/Water, THF/Water, DMF, Toluene[4][14][17]	A mixture of an aprotic organic solvent and water is commonly used. Water aids in the dissolution of the base and facilitates the transmetalation step.[17] The choice of solvent can also affect catalyst activity.[3]
Boronic Acid/Ester	Arylboronic acids, Heteroarylboronic acids	A wide range of boronic acids can be used. The purity of the boronic acid is important to avoid side reactions like protodeboronation or homocoupling.[14] Boronic esters can also be employed and sometimes offer enhanced stability.[18]
Reaction Temperature	80-110 °C[4][17][19]	Higher temperatures are often required to facilitate the oxidative addition of the C-Cl bond. However, excessively high temperatures can lead to catalyst decomposition or side product formation.[14]
Atmosphere	Inert (Argon or Nitrogen)	The Pd(0) active catalyst is sensitive to oxygen.[14] Therefore, the reaction should be performed under an inert atmosphere to prevent catalyst deactivation.[20]

Experimental Protocol: Suzuki Coupling of 2-(2-Chloropyrimidin-4-yl)acetonitrile with Phenylboronic Acid

This protocol provides a general procedure for the Suzuki coupling of 2-(2-chloropyrimidin-4-yl)acetonitrile with phenylboronic acid. Optimization may be required for different boronic acids.

Materials:

• 2-(2-Chloropyrimidin-4-yl)acetonitrile

• Phenylboronic acid

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium Carbonate (K₂CO₃)

• 1,4-Dioxane

• Water, degassed

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Equipment:

• Schlenk flask or a round-bottom flask with a condenser and septum

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Inert gas supply (Argon or Nitrogen)

• Standard laboratory glassware for workup and purification

Procedure:

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add 2-(2-chloropyrimidin-4-yl)acetonitrile (1.0 equiv), phenylboronic acid (1.2 equiv), potassium carbonate (2.0 equiv), and Pd(PPh₃)₄ (0.05 equiv).

• Solvent Addition: Add a degassed mixture of 1,4-dioxane and water (e.g., 4:1 v/v). The total solvent volume should be sufficient to ensure proper stirring.

• Reaction: Heat the reaction mixture to 100 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and wash with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate gradient) to afford the desired 2-(2-phenylpyrimidin-4-yl)acetonitrile.

Figure 2: General experimental workflow for the Suzuki coupling reaction.

Troubleshooting and Optimization

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	- Inactive catalyst- Insufficient temperature- Inefficient base- Poor quality boronic acid	- Use a fresh batch of catalyst or a more active catalyst/ligand system.[14]- Increase the reaction temperature in increments.[14]- Switch to a stronger base like K₃PO₄.[13]- Use freshly recrystallized boronic acid.
Formation of Side Products	- Homocoupling of boronic acid- Protodeboronation- Catalyst decomposition	- Ensure the reaction is thoroughly degassed to minimize oxygen.[14]- Use anhydrous solvents and reagents.- Consider a lower reaction temperature or a more stable catalyst.
Difficulty in Purification	- Residual palladium catalyst- Boronic acid byproducts	- Filter the crude product through a pad of celite or silica gel before concentration.- Perform an aqueous wash with a mild base to remove unreacted boronic acid.

Conclusion

The Suzuki-Miyaura cross-coupling reaction is a highly effective method for the synthesis of substituted pyrimidines from 2-(2-chloropyrimidin-4-yl)acetonitrile. By carefully selecting the catalyst, base, and solvent system, and by maintaining an inert atmosphere, researchers can achieve high yields of the desired coupled products. The protocols and guidelines presented here offer a solid foundation for the successful application of this powerful reaction in drug discovery and development.

References

• NROChemistry. (2025, March 21). Suzuki Coupling: Mechanism & Examples. Retrieved from [Link]

• Organic Chemistry Portal. Suzuki Coupling. Retrieved from [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Guram, A. S., et al. (2007). New Catalysts for Suzuki−Miyaura Coupling Reactions of Heteroatom-Substituted Heteroaryl Chlorides. The Journal of Organic Chemistry, 72(14), 5104–5112. [Link]

• Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition, 41(22), 4176-4211. [Link]

• Wikipedia. Suzuki reaction. Retrieved from [Link]

• Slanina, T., et al. (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Catalysts, 11(4), 439. [Link]

• Wade, J. V., & Krueger, C. A. (2003). Suzuki Cross-Coupling of Solid-Supported Chloropyrimidines With Arylboronic Acids. Journal of Combinatorial Chemistry, 5(3), 267–272. [Link]

• de Meijere, A., & Diederich, F. (Eds.). (2004). Metal-Catalyzed Cross-Coupling Reactions. Wiley-VCH.

• Wade, J. V., & Krueger, C. A. (2003). Suzuki Cross-Coupling of Solid-Supported Chloropyrimidines with Arylboronic Acids. Journal of Combinatorial Chemistry, 5(3), 267-272. [Link]

• Schomaker, J. M., & Delia, T. J. (2001). Arylation of Halogenated Pyrimidines via a Suzuki Coupling Reaction. The Journal of Organic Chemistry, 66(21), 7125–7128. [Link]

• Schomaker, J. M., & Delia, T. J. (2001). Arylation of Halogenated Pyrimidines via a Suzuki Coupling Reaction. The Journal of Organic Chemistry, 66(21), 7125-7128. [Link]

• Singh, R., et al. (2020). Application of Palladium Based Precatalytic Systems in the Suzuki‐Miyaura Cross‐Coupling Reactions of Chloro‐Heterocycles. ChemistrySelect, 5(31), 9635-9653. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science, 7(9), 5828-5835. [Link]

• Organic Chemistry Portal. New Catalysts for Suzuki-Miyaura Coupling Reactions of Heteroatom-Substituted Heteroaryl Chlorides. Retrieved from [Link]

• Roughley, S. D., & Jordan, A. M. (2011). The Suzuki–Miyaura Coupling. In Synthetic Methods in Drug Discovery: Volume 1 (pp. 1-34). Royal Society of Chemistry.

• Bedford, R. B., et al. (2021). The iron-catalysed Suzuki coupling of aryl chlorides. ChemRxiv. [Link]

• Myers, A. (n.d.). The Suzuki Reaction. Chem 115. [Link]

• Rychnovsky, S. (2011, October 3). Masking Boronic Acids for Suzuki Coupling [Video]. YouTube. [Link]

• Chemistry LibreTexts. (2019, June 5). 2.6: Suzuki-Miyaura Coupling. Retrieved from [Link]

• Organic Chemistry Portal. Boronic Acids: New Coupling Partners in Room-Temperature Suzuki Reactions of Alkyl Bromides. Crystallographic Characterization of an Oxidative-Addition Adduct Generated under Remarkably Mild Conditions. Retrieved from [Link]

• Schroeder, J. I., et al. (2022). Closed-loop optimization of general reaction conditions for heteroaryl Suzuki-Miyaura coupling. Science, 378(6618), 398-404. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Journal of the American Chemical Society, 129(11), 3358–3366. [Link]

• Slanina, T., et al. (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Catalysts, 11(4), 439. [Link]

• Common Organic Chemistry. Suzuki Reaction - Palladium Catalyzed Cross Coupling. Retrieved from [Link]

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Application Notes &amp; Protocols: Strategic Functionalization of the C-2 Position of 2-(2-Chloropyrimidin-4-yl)acetonitrile

Abstract

This comprehensive guide delineates the strategic approaches for the selective functionalization of the C-2 position of the synthetically valuable intermediate, 2-(2-Chloropyrimidin-4-yl)acetonitrile. Pyrimidine scaffolds are ubiquitous in medicinal chemistry and drug discovery, rendering the methodologies for their precise modification of paramount importance. This document provides researchers, scientists, and drug development professionals with a detailed exploration of nucleophilic aromatic substitution (SNAAr), metal-catalyzed cross-coupling reactions, and other advanced strategies. The protocols herein are designed to be robust and reproducible, with an emphasis on the underlying mechanistic principles and practical considerations for achieving high C-2 selectivity.

Introduction: The Pyrimidine Core and the Challenge of C-2 Selectivity

The pyrimidine ring is a privileged heterocycle in a vast array of pharmaceuticals and biologically active compounds.[1][2] The targeted functionalization of specific positions on the pyrimidine nucleus is a cornerstone of analog synthesis and lead optimization campaigns. The subject of this guide, 2-(2-Chloropyrimidin-4-yl)acetonitrile, presents a common synthetic challenge: selective reaction at the C-2 position in the presence of a competing C-4 substituent.

Generally, in di-substituted pyrimidines, the order of reactivity for both nucleophilic aromatic substitution (SNAAr) and palladium-catalyzed cross-coupling reactions is C-4 > C-2 >> C-5.[3][4] This preference is attributed to the electronic properties of the pyrimidine ring, where the C-4 position is more activated towards nucleophilic attack.[5][6] However, recent advancements in synthetic methodology have provided tools to overcome this inherent reactivity bias and achieve selective C-2 functionalization.

This guide will explore three primary strategies to achieve this transformation:

• Strategy 1: Nucleophilic Aromatic Substitution (SNAAr)

• Strategy 2: Palladium-Catalyzed Cross-Coupling Reactions

• Strategy 3: Directed C-H Functionalization (as a conceptual alternative)

Strategic Approaches to C-2 Functionalization

Strategy 1: Nucleophilic Aromatic Substitution (SNAAr)

Nucleophilic aromatic substitution is a fundamental and widely employed method for the functionalization of electron-deficient heterocycles like pyrimidines.[7][8] The electron-withdrawing nature of the two nitrogen atoms in the pyrimidine ring facilitates the addition-elimination mechanism of SNAAr.

Mechanism: The reaction proceeds via a Meisenheimer complex, a resonance-stabilized anionic intermediate formed by the attack of a nucleophile on the aromatic ring.[6][9] The stability of this intermediate is crucial in determining the reaction's feasibility and regioselectivity.

Key Considerations for C-2 Selectivity:

• Nucleophile Choice: The nature of the nucleophile plays a critical role. While many nucleophiles will preferentially attack the C-4 position, certain nucleophiles can exhibit enhanced reactivity at C-2. For instance, alkoxides have been reported to show exclusive C-2 selectivity in related systems, even at low temperatures.[10]

• Solvent and Base: The choice of solvent and base can significantly influence the reaction outcome. Aprotic polar solvents like DMF, DMSO, or NMP are commonly used to solvate the nucleophile and facilitate the reaction. The base is crucial for deprotonating the nucleophile, and its strength and steric bulk can impact selectivity.

• Substituent Effects: The acetonitrile-methyl group at the C-4 position of the starting material will influence the electronic distribution in the pyrimidine ring. While electron-withdrawing, its steric bulk is minimal, likely leaving the C-2 position accessible.

Experimental Protocol: C-2 Amination via SNAAr

This protocol provides a general procedure for the amination of the C-2 position.

Parameter	Value	Notes
Starting Material	2-(2-Chloropyrimidin-4-yl)acetonitrile	1.0 eq
Nucleophile	Amine (e.g., morpholine, piperidine)	1.1 - 1.5 eq
Base	K₂CO₃ or DIPEA	2.0 - 3.0 eq
Solvent	DMF or DMSO	Anhydrous
Temperature	80 - 120 °C	Monitor by TLC/LC-MS
Reaction Time	4 - 24 hours	Monitor by TLC/LC-MS

Step-by-Step Procedure:

• To a solution of 2-(2-Chloropyrimidin-4-yl)acetonitrile (1.0 eq) in anhydrous DMF, add the desired amine (1.1 eq) and K₂CO₃ (2.0 eq).

• Heat the reaction mixture to 100 °C and monitor its progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and pour it into ice-water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

DOT Diagram: SNAAr at C-2 Position

Caption: SNAAr mechanism for C-2 functionalization.

Strategy 2: Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are powerful tools for forming carbon-carbon and carbon-heteroatom bonds. While C-4 selectivity is generally favored in reactions of 2,4-dihalopyrimidines, recent breakthroughs have enabled selective C-2 coupling.[3][11]

Key to C-2 Selectivity: Ligand Design

The choice of ligand on the palladium catalyst is paramount for controlling regioselectivity. Bulky, electron-rich ligands, particularly N-heterocyclic carbenes (NHCs), have been shown to promote oxidative addition at the less reactive C-2 position.[12][13]

Common Cross-Coupling Reactions for C-2 Functionalization:

• Suzuki-Miyaura Coupling (C-C bond formation): Couples the 2-chloropyrimidine with a boronic acid or ester.

• Stille Coupling (C-C bond formation): Utilizes an organotin reagent.

• Sonogashira Coupling (C-C bond formation): Couples with a terminal alkyne.

• Buchwald-Hartwig Amination (C-N bond formation): A versatile method for C-N bond formation.

• C-S Coupling (C-S bond formation): Recent studies have demonstrated highly C-2 selective thiolation using specific Pd-NHC catalysts.[11][13]

Experimental Protocol: C-2 Selective Suzuki-Miyaura Coupling

This protocol provides a general procedure for the Suzuki-Miyaura coupling at the C-2 position.

Parameter	Value	Notes
Starting Material	2-(2-Chloropyrimidin-4-yl)acetonitrile	1.0 eq
Coupling Partner	Arylboronic acid	1.2 - 1.5 eq
Catalyst	Pd(PPh₃)₄ or PdCl₂(dppf)	0.05 - 0.10 eq
Ligand (optional)	Bulky phosphine or NHC ligand	For enhanced C-2 selectivity
Base	Na₂CO₃, K₂CO₃, or Cs₂CO₃	2.0 - 3.0 eq
Solvent	Toluene/H₂O, Dioxane/H₂O, or DME	Degassed
Temperature	80 - 110 °C	Monitor by TLC/LC-MS
Reaction Time	6 - 24 hours	Monitor by TLC/LC-MS

Step-by-Step Procedure:

• In a reaction vessel, combine 2-(2-Chloropyrimidin-4-yl)acetonitrile (1.0 eq), the arylboronic acid (1.2 eq), Pd(PPh₃)₄ (0.05 eq), and Na₂CO₃ (2.0 eq).

• Evacuate and backfill the vessel with an inert atmosphere (Argon or Nitrogen) three times.

• Add degassed toluene and water (e.g., 4:1 mixture).

• Heat the reaction mixture to 90 °C and stir until the starting material is consumed as indicated by TLC or LC-MS.

• Cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the residue by flash column chromatography.

DOT Diagram: Palladium-Catalyzed Cross-Coupling Cycle

Caption: Catalytic cycle for Suzuki-Miyaura cross-coupling.

Strategy 3: Direct C-H Functionalization (Conceptual Alternative)

While the starting material possesses a chloro leaving group at C-2, it is instructive to consider direct C-H functionalization as a modern and atom-economical approach.[14] In cases where the 2-chloro substituent is not present, direct C-H activation at the C-2 position of the pyrimidine ring can be achieved.

Recent literature describes methods for the C-2 selective amination of pyrimidines via the in-situ formation of pyrimidinyl iminium salt intermediates.[15][16][17] This approach avoids the pre-functionalization of the C-2 position. For the current substrate, this strategy would be more applicable after the C-2 chloro group has been removed or transformed.

Troubleshooting and Optimization

Problem	Potential Cause	Suggested Solution
Low C-2/C-4 Selectivity	Reaction conditions favor C-4 reactivity.	Screen different solvents, bases, and temperatures. For cross-coupling, employ bulky ligands.
No Reaction	Insufficient temperature; inactive catalyst; poor nucleophile.	Increase temperature; use fresh catalyst; activate nucleophile with a stronger base.
Formation of Side Products	Decomposition of starting material or product; reaction with the acetonitrile group.	Lower reaction temperature; use milder base; protect sensitive functional groups if necessary.

Conclusion

The selective functionalization of the C-2 position of 2-(2-Chloropyrimidin-4-yl)acetonitrile is a challenging yet achievable synthetic transformation. A thorough understanding of the principles of nucleophilic aromatic substitution and metal-catalyzed cross-coupling, coupled with careful selection of reagents and reaction conditions, is key to success. The protocols and strategies outlined in this guide provide a solid foundation for researchers to develop robust and efficient methods for the synthesis of novel C-2 functionalized pyrimidine derivatives for applications in drug discovery and materials science.

References

• C2-Selective, Functional-Group-Divergent Amination of Pyrimidines by Enthalpy-Controlled Nucleophilic Functionalization. PubMed. [Link]

• C2-Selective, Functional-Group-Divergent Amination of Pyrimidines by Enthalpy-Controlled Nucleophilic Functionalization. Journal of the American Chemical Society. [Link]

• Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. QM Magic Class. [Link]

• (PDF) C2-Selective, Functional-Group-Divergent Amination of Pyrimidines by Enthalpy-Controlled Nucleophilic Functionalization. ResearchGate. [Link]

• Dichotomy in Regioselectivity of SnAr Reactions with 2-MeSO2-4-Chloropyrimidine. QM Magic Class. [Link]

• Scheme 4. Site-Selective C−H Amination of Pyrimidines and Additional Heteroarenes a. ResearchGate. [Link]

• Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines. IntechOpen. [Link]

• Recent Advances in the C–H-Functionalization of the Distal Positions in Pyridines and Quinolines. PMC. [Link]

• Synthesis of 2-chloropyrimidine derivatives (50–54). ResearchGate. [Link]

• A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine. Organic Letters. [Link]

• C2-selective Pd-catalyzed cross-coupling of 2,4-Dihalopyrimidines. American Chemical Society. [Link]

• Synthesis of 2-Aminopyrimidine Derivatives and Their Evaluation as β-Glucuronidase Inhibitors: In Vitro and In Silico Studies. MDPI. [Link]

• C2-Selective Palladium-Catalyzed C—S Cross-Coupling of 2,4-Dihalopyrimidines. PMC. [Link]

• nucleophilic aromatic substitutions. YouTube. [Link]

• Aromatic substitution reaction of 2-chloropyridines catalyzed by microsomal glutathione S-transferase 1. PubMed. [Link]

• Nickel-catalyzed cross-electrophile coupling of 2-chloropyridines with alkyl bromides. PMC. [Link]

• What factors affect the selectivity of reactions in 2,4-Dichloropyrimidine compounds?. FAQ. [Link]

• Amination of chloropyrazine and 2-chloropyrimidine. [a]. ResearchGate. [Link]

• Synthesis of C2‐Functionalized Pyrimidine Derivatives by Using Arynes and Dithiopyrimidines. ResearchGate. [Link]

• Nucleophilic aromatic substitution on pyrimidines: C2 vs C4 selectivity. Chemistry Stack Exchange. [Link]

• Synthesis, characterization, antimicrobial and antitubercular activity of some new pyrimidine derivatives. Journal of Chemical and Pharmaceutical Research. [Link]

• Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?. Chemistry Stack Exchange. [Link]

• Discovery and Characterization of a Novel Series of Chloropyrimidines as Covalent Inhibitors of the Kinase MSK1. PMC. [Link]

• Synthesis of Some Pyrimidine and Fused Pyrimidine Derivatives with Antimicrobial and Anticancer Activities. Der Pharma Chemica. [Link]

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Technical Notes & Optimization

Technical Support Center: Improving Yield of 2-(2-Chloropyrimidin-4-yl)acetonitrile Substitution Reactions

Welcome to the technical support center for optimizing nucleophilic aromatic substitution (SNAr) reactions involving 2-(2-chloropyrimidin-4-yl)acetonitrile. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and enhance the yield and purity of their substitution reactions. Here, we will delve into the mechanistic underpinnings of these reactions and provide actionable, field-proven advice to overcome common experimental hurdles.

Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism of substitution on 2-(2-chloropyrimidin-4-yl)acetonitrile?

A1: The reaction proceeds via a Nucleophilic Aromatic Substitution (SNAr) mechanism. This is generally a two-step addition-elimination process. The nucleophile attacks the electron-deficient carbon at the C-2 position of the pyrimidine ring, forming a temporary, negatively charged intermediate known as a Meisenheimer-like complex.[1] The aromaticity of the pyrimidine ring is momentarily disrupted in this intermediate. In the subsequent step, the aromaticity is restored through the expulsion of the chloride leaving group. The pyrimidine ring's nitrogen atoms are electron-withdrawing, which makes the ring susceptible to this form of nucleophilic attack.[2][3]

Q2: Which position on the pyrimidine ring, C2 or C4, is more reactive towards nucleophilic attack?

A2: For many dihalopyrimidines, the C4 and C6 positions are generally more reactive than the C2 position in SNAr reactions.[4] This is attributed to the greater stabilization of the Meisenheimer intermediate when the attack occurs at the C4 position.[2][5] However, the presence and nature of other substituents on the pyrimidine ring can significantly influence this regioselectivity.[6][7] In the case of 2-(2-chloropyrimidin-4-yl)acetonitrile, while the C4 position is generally more susceptible to nucleophilic attack, the specific reaction conditions and the nature of the nucleophile can alter this preference.

Q3: My reaction is sluggish or not proceeding to completion. What are some initial checks?

A3: A low or incomplete conversion can be attributed to several factors:

• Insufficient Activation: The pyrimidine ring may not be sufficiently electron-deficient to react with the chosen nucleophile.

• Weak Nucleophile: The nucleophile's strength is a critical factor. Weaker nucleophiles will necessitate more forcing reaction conditions.

• Steric Hindrance: Bulky groups on either the pyrimidine ring or the nucleophile can impede the reaction.[3]

• Inappropriate Temperature: Many SNAr reactions on chloropyrimidines require elevated temperatures to proceed at a practical rate.[3] If the reaction is being conducted at room temperature, a gradual increase in temperature is advisable.

• Incorrect Solvent or Base: The choice of solvent and base is pivotal and is highly dependent on the nucleophile.

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving common issues encountered during the substitution of 2-(2-chloropyrimidin-4-yl)acetonitrile.

Problem 1: Low or No Product Yield

Possible Cause	Recommended Solution
Inadequate Base Strength or Solubility	The choice of base is critical for deprotonating the nucleophile and neutralizing the HCl generated during the reaction.[8] For amine nucleophiles, consider using a non-nucleophilic organic base like triethylamine (TEA) or diisopropylethylamine (DIPEA). For less reactive amines, a stronger inorganic base such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) in a polar aprotic solvent may be necessary. Ensure the base is soluble in the chosen solvent.
Suboptimal Solvent Selection	The solvent plays a crucial role in stabilizing the charged intermediate. Polar aprotic solvents like DMF, DMSO, or acetonitrile are generally preferred as they can solvate the intermediate without deactivating the nucleophile.[9][10] In some cases, for specific nucleophiles, protic solvents like ethanol or even water can be effective.[11][12][13]
Reaction Temperature is Too Low	Many SNAr reactions require heating.[3] If the reaction is slow at a certain temperature, consider increasing it in increments of 10-20°C. Microwave irradiation can also be a powerful tool to accelerate these reactions.[14]
Poor Quality of Reagents	Ensure the 2-(2-chloropyrimidin-4-yl)acetonitrile starting material is pure. Impurities can interfere with the reaction. Similarly, verify the purity and activity of your nucleophile and base.

Problem 2: Formation of Side Products

Possible Cause	Recommended Solution
Hydrolysis of the Chloro Group	If water is present in the reaction mixture, especially at elevated temperatures, hydrolysis can occur, leading to the formation of the corresponding pyrimidin-2-ol. To mitigate this, use anhydrous solvents and reagents and conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).
Double Substitution (if applicable)	If the nucleophile can react at another site on the pyrimidine ring (e.g., the nitrile group), consider modifying the reaction conditions to favor the desired substitution. This could involve using a less reactive nucleophile, lowering the reaction temperature, or using a protecting group strategy.
Decomposition of Starting Material or Product	High temperatures and prolonged reaction times can lead to decomposition. Monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time. If decomposition is observed, try running the reaction at a lower temperature for a longer period.

Problem 3: Difficult Purification

Possible Cause	Recommended Solution
Product is Highly Polar	The introduction of polar functional groups can make purification by standard silica gel chromatography challenging. Consider using a modified eluent system with a small amount of a basic modifier like triethylamine to reduce tailing.[15] Alternatively, reverse-phase chromatography (C18) can be an effective technique for purifying polar compounds.[15]
Product Co-elutes with Impurities	If co-elution is an issue, recrystallization from a suitable solvent system can be a highly effective purification method.[15] Acid-base extraction can also be employed to separate the basic product from non-basic impurities.[15]
Residual Inorganic Salts	After the work-up, ensure all inorganic salts are removed by thoroughly washing the organic layer with water or brine.[16]

Experimental Protocols

General Protocol for Nucleophilic Substitution

This protocol provides a general starting point and may require optimization for specific nucleophiles.

• Reaction Setup: To a clean, dry reaction vessel equipped with a magnetic stir bar and under an inert atmosphere (N₂ or Ar), add 2-(2-chloropyrimidin-4-yl)acetonitrile (1.0 eq).

• Solvent and Reagent Addition: Add an appropriate anhydrous solvent (e.g., DMF, DMSO, or acetonitrile) to dissolve or suspend the starting material. Add the nucleophile (1.0-1.2 eq) followed by the base (1.5-2.0 eq).

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-120 °C) and monitor its progress by TLC or LC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. If a polar aprotic solvent was used, dilute the reaction mixture with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be further purified by column chromatography or recrystallization.

Troubleshooting Workflow Diagram

Caption: A troubleshooting flowchart for optimizing 2-(2-chloropyrimidin-4-yl)acetonitrile substitution reactions.

Data Summary Table

The following table provides a general guide for selecting reaction parameters. Optimal conditions will vary depending on the specific nucleophile used.

Parameter	Recommendation	Rationale
Nucleophile	Amines, Thiols, Alcohols	The reactivity of the nucleophile is a key determinant of reaction success.
Base	K₂CO₃, Cs₂CO₃, TEA, DIPEA	The base should be strong enough to deprotonate the nucleophile but not so strong as to cause side reactions.
Solvent	DMF, DMSO, Acetonitrile	Polar aprotic solvents are generally preferred to stabilize the charged intermediate.
Temperature	80-150 °C	Elevated temperatures are often required to drive the reaction to completion.
Atmosphere	Inert (N₂ or Ar)	An inert atmosphere is recommended to prevent moisture-sensitive side reactions.

References

• Benchchem. (n.d.). Technical Support Center: Synthesis of Substituted Pyrimidine Thiones.

• Synthesis of Pyrimidine-Based Analogues: A Comprehensive Review. (n.d.). Retrieved from

• Nucleophilic aromatic substitution on pyrimidines: C2 vs C4 selectivity. (2017, August 7).
• Effects of Various Bases on Acid-Catalyzed Amination of 2-Chloro-5-ethylpyrimidine: Synthesis of PPARpan Agonist GW693085. (2010, April 29). ACS Publications.
• ECHEMI. (n.d.). Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine?
• C2-Selective Palladium-Catalyzed C—S Cross-Coupling of 2,4-Dihalopyrimidines. (2026, January 29). PMC.
• Lookchem. (2022, August 5). NUCLEOPHILIC SUBSTITUTION REACTIONS IN 2-CHLOROPYRIDINES AND 2,5-DIOXO-1,2,5,7-TETRAHYDRO-1H-FUROPYRIDINES.
• Kinetics of Substitution of 2-Chloropyrimidine and 2,4,6-Trichloro-1 ,3,5-triazi. (n.d.). Zenodo.
• Reaction of 2-chloropyrazine with morpholine with various sol- vents and bases. (n.d.).
• Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. (n.d.).
• Benchchem. (n.d.). Technical Support Center: Optimization of 4-Chloropyrimidine Substitution Reactions.
• A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine. (2006, January 12). Organic Letters.
• Dichotomy in Regioselectivity of SnAr Reactions with 2-MeSO2-4-Chloropyrimidine. (n.d.).
• Benchchem. (n.d.). Technical Support Center: Synthesis of 2-(2-Aminopyridin-3-yl)acetonitrile.
• Chemistry Steps. (2022, December 2). The Role of Solvent in SN1, SN2, E1 and E2 Reactions.
• Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents? (n.d.). PMC.
• 2-Chloropyrimidine: Synthetic Applications, Reactivity, and Ionization Properties. (2025, June 27).
• Comprehensive Investigation of Pyrimidine Synthesis, Reactions, and Biological Activity. (n.d.).
• Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism.
• Benchchem. (n.d.). Technical Support Center: Optimizing Reaction Conditions for 2-(4-Chlorophenoxy)acetonitrile Derivatives.

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Technical Support Center: Recrystallization of 2-(2-Chloropyrimidin-4-yl)acetonitrile

Welcome to the technical support guide for the purification of 2-(2-Chloropyrimidin-4-yl)acetonitrile via recrystallization. This document is designed for chemistry professionals engaged in research and development. It provides a framework for developing a robust recrystallization protocol, troubleshooting common issues, and ensuring the highest possible purity of your final compound.

Part 1: Solvent Selection - A Foundational FAQ

The success of any recrystallization hinges on the appropriate choice of solvent.[1] An ideal solvent will dissolve the target compound sparingly or not at all at room temperature but will dissolve it completely at its boiling point.[1][2][3] This differential solubility is the thermodynamic driving force for crystallization upon cooling.

Q1: What are the characteristics of a good recrystallization solvent for 2-(2-Chloropyrimidin-4-yl)acetonitrile?

A1: Based on the structure of 2-(2-Chloropyrimidin-4-yl)acetonitrile, which contains a polar pyrimidine ring and a nitrile group, moderately polar to polar solvents are the most logical starting points. The key characteristics you are looking for are:

• High Temperature Coefficient: The compound should be highly soluble in the boiling solvent but poorly soluble in the cold solvent to ensure a high recovery yield.[2]

• Inertness: The solvent must not react with the compound.[2][3]

• Impurity Solubility: Impurities should either be completely insoluble in the hot solvent (allowing for removal by hot filtration) or completely soluble in the cold solvent (so they remain in the mother liquor after crystallization).[3]

• Volatility: The solvent should be volatile enough to be easily removed from the purified crystals during the drying step.[2]

Q2: Which specific solvents should I screen for this compound?

A2: A systematic screening of a small number of solvents is the most effective approach. Given the polar nature of the target molecule, the following solvents are recommended for initial testing.

Solvent	Boiling Point (°C)	Polarity (Index)	Rationale & Potential Issues
Water	100	10.2	A good choice for polar compounds.[5] High boiling point may lead to oiling out if the compound's melting point is low.
Ethanol (95%)	78	4.3	An excellent general-purpose solvent for moderately polar compounds.[6]
Isopropanol	82	3.9	Similar to ethanol, offers a slightly higher boiling point.
Acetonitrile	82	5.8	As the compound itself is an acetonitrile derivative, this solvent may follow the "like dissolves like" principle.[7] It is a polar aprotic solvent.[8]
Ethyl Acetate	77	4.4	A good solvent for compounds of intermediate polarity.[6]
Toluene	111	2.4	A less polar, aromatic solvent. May be useful if the compound is less polar than anticipated or for a two-solvent system. High boiling point is a concern.[6]

Q3: How do I perform a solvent screen efficiently?

A3: Use a small-scale test tube approach to conserve your material.

Protocol: Small-Scale Solvent Screening

• Place approximately 20-30 mg of your crude 2-(2-Chloropyrimidin-4-yl)acetonitrile into a small test tube.

• Add the selected solvent dropwise at room temperature, swirling after each addition. Note if the compound dissolves readily. If it does, the solvent is unsuitable as it will not allow for high recovery.[9]

• If the compound is insoluble or sparingly soluble at room temperature, gently heat the test tube in a water or sand bath towards the solvent's boiling point.

• Continue adding the solvent dropwise until the solid just dissolves. Record the approximate volume of solvent used.

• Allow the test tube to cool slowly to room temperature, then place it in an ice-water bath for 15-20 minutes.

• Observe the quantity and quality of the crystals that form. Abundant, well-formed crystals indicate a promising solvent.

This systematic process can be visualized with the following decision-making workflow.

Caption: Decision workflow for selecting a suitable recrystallization solvent.

Part 2: Standard Recrystallization Protocol

This protocol outlines a single-solvent recrystallization procedure. Always perform this in a fume hood with appropriate personal protective equipment (PPE).

Experimental Methodology

• Dissolution: Place the crude 2-(2-Chloropyrimidin-4-yl)acetonitrile in an Erlenmeyer flask (do not use a beaker, as the wide mouth allows for excessive solvent evaporation and premature crystallization).[9] Add a magnetic stir bar or a boiling chip. Add the chosen solvent in small portions, heating the mixture to a gentle boil with stirring. Continue adding the minimum amount of near-boiling solvent until the solid is completely dissolved.[7]

• Decolorization (If Necessary): If the solution is colored by impurities, remove the flask from the heat source and allow it to cool slightly to prevent boiling over. Add a very small amount of activated charcoal (1-2% of the solute's weight) to the solution.[10] Re-heat the mixture to boiling for a few minutes. The charcoal adsorbs colored impurities.

• Hot Filtration (If Necessary): If there are insoluble impurities (including charcoal), you must filter the hot solution. This is a critical step where premature crystallization can occur.[11]

  • Pre-heat a stemless or short-stemmed funnel and a receiving Erlenmeyer flask by placing them on the hot plate and rinsing with a small amount of hot solvent.

  • Place a fluted filter paper in the funnel.

  • Pour the hot solution through the filter paper in portions. Keep the solution boiling between additions to prevent crystallization in the funnel.[10][12]

• Crystallization: Cover the flask containing the clear filtrate with a watch glass and allow it to cool slowly and undisturbed to room temperature. Slow cooling is crucial for the formation of large, pure crystals, as it allows impurities to be excluded from the growing crystal lattice.[1][12] Rushing this step can lead to the formation of a precipitate, which traps impurities.[11]

• Maximize Yield: Once the flask has reached room temperature and crystal growth appears to have stopped, place it in an ice-water bath for at least 30 minutes to maximize the precipitation of the product from the solution.

• Collection and Washing: Collect the crystals by vacuum filtration using a Büchner funnel.[6] Wash the crystals with a minimum amount of ice-cold solvent to rinse away any remaining mother liquor containing impurities.[7] Using room temperature or excess solvent will redissolve some of your product, lowering the yield.[7]

• Drying: Press the crystals on the filter paper with a clean spatula to remove excess solvent. Then, transfer the crystals to a watch glass and allow them to air dry completely, or dry them in a vacuum oven at a temperature well below the solvent's boiling point.

Part 3: Troubleshooting Guide

Q4: I've cooled my solution, but no crystals have formed. What went wrong?

A4: This is a very common issue, typically caused by one of two things:

• Cause 1: Too much solvent was used. This is the most frequent reason for crystallization failure.[4][11] The solution is not saturated enough for crystals to form upon cooling.

  • Solution: Re-heat the solution and boil off a portion of the solvent in a fume hood to concentrate the solution.[13] Allow it to cool again.

• Cause 2: The solution is supersaturated. Sometimes, a solution can hold more dissolved solute than it theoretically should at a given temperature, preventing nucleation.[4]

  • Solution 1 (Induce Nucleation): Try scratching the inside of the flask just below the surface of the liquid with a glass stirring rod. The microscopic scratches provide a surface for crystals to begin forming.[7][13]

  • Solution 2 (Seed Crystals): If you have a small crystal of the pure compound, add it to the solution. This "seed" crystal will act as a template for further crystal growth.[4][13]

Q5: My compound separated as an oily liquid instead of solid crystals. What should I do?

A5: This phenomenon is known as "oiling out." It occurs when the melting point of your compound is lower than the boiling point of the solvent, causing it to melt before it dissolves.[4][13] Oils often trap impurities and solidify into an amorphous mass rather than pure crystals.

• Solution 1: Re-heat the solution to re-dissolve the oil. Add a small amount of additional solvent and attempt to cool the solution much more slowly.[4] You can insulate the flask to slow the cooling rate.

• Solution 2: The chosen solvent is likely unsuitable. Select a new solvent with a lower boiling point and repeat the recrystallization.

• Solution 3 (Two-Solvent Method): If a single good solvent cannot be found, a two-solvent system can be effective. Dissolve the compound in a minimum of a hot "good" solvent (in which it is very soluble). Then, add a "bad" solvent (in which it is insoluble, but which is miscible with the good solvent) dropwise to the hot solution until it just becomes cloudy (the saturation point).[14][15] Add a drop or two of the hot "good" solvent to clear the cloudiness, then cool slowly.

Q6: My final yield is very low. How can I improve it?

A6: A low yield indicates that a significant portion of your product was lost during the process. While some loss is inevitable as the compound has some solubility even in cold solvent, technique can minimize this.[9]

• Check 1: Was too much solvent used? As discussed in Q4, using the absolute minimum amount of hot solvent is critical.[7] Any excess will retain more of your product in the mother liquor.

• Check 2: Did premature crystallization occur? If the product crystallized in the funnel during hot filtration, this will significantly reduce the yield. Ensure your filtration apparatus is properly pre-heated.

• Check 3: Was the product washed with too much or warm solvent? Washing the collected crystals with excessive or non-chilled solvent will dissolve the product off the filter paper.[7] Use a minimal amount of ice-cold solvent.

• Check 4: Is there product left in the mother liquor? You can test the filtrate by evaporating a small amount. If a significant residue remains, you may be able to recover a "second crop" of crystals by concentrating the mother liquor (boiling off some solvent) and re-cooling.[6] Note that this second crop may be less pure than the first.

Part 4: Safety First

• Handling: 2-(2-Chloropyrimidin-4-yl)acetonitrile and related compounds may be harmful if swallowed, in contact with skin, or inhaled.[16] Always handle the compound in a certified chemical fume hood.

• PPE: Wear standard PPE, including safety glasses or goggles, a lab coat, and appropriate chemical-resistant gloves.

• Solvents: Many organic solvents are flammable.[17] Keep them away from ignition sources. Acetonitrile, in particular, can decompose to produce toxic hydrogen cyanide gas upon heating.[17] Ensure adequate ventilation.

• Waste: Dispose of all chemical waste according to your institution's environmental health and safety guidelines.

References

• Scribd. (n.d.). Solvent Selection and Recrystallization Guide | PDF. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Retrieved from [Link]

• University of York. (n.d.). Problems with Recrystallisations. Chemistry Teaching Labs. Retrieved from [Link]

• University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Department of Chemistry. Retrieved from [Link]

• Royal Society of Chemistry. (2021, September). Finding the best solvent for recrystallisation student sheet. Education in Chemistry. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Recrystallization. Retrieved from [Link]

• Chemistry LibreTexts. (2021, March 5). 2.1: RECRYSTALLIZATION. Retrieved from [Link]

• Millersville University. (n.d.). Recrystallization. Retrieved from [Link]

• Michigan State University. (n.d.). Recrystallization. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Recrystallization - Single Solvent. Retrieved from [Link]

• Occidental College. (n.d.). Recrystallization I 10. Retrieved from [Link]

• University of Toronto Scarborough. (n.d.). Experiment 2: Recrystallization. Retrieved from [Link]

• MIT OpenCourseWare. (n.d.). Two-Solvent Recrystallization Guide. Retrieved from [Link]

• Australian Government Department of Climate Change, Energy, the Environment and Water. (2022, June 30). Acetonitrile. Retrieved from [Link]

• University of Missouri–St. Louis. (n.d.). Experiment 9 — Recrystallization. Retrieved from [Link]

• Gaylord Chemical. (n.d.). Acetonitrile Solvent Properties. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-(2-Chlorophenyl)-2-(morpholin-4-yl)acetonitrile. PubChem. Retrieved from [Link]

• ChemBK. (2024, April 9). 2-(4-Chlorophenyl)-2-(pyridin-2-yl)acetonitrile Request for Quotation. Retrieved from [Link]

• Harvard University. (n.d.). recrystallization-2.doc.pdf. Retrieved from [Link]

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Technical Support Center: A Guide to Preventing Degradation of 2-(2-Chloropyrimidin-4-yl)acetonitrile During Storage

Welcome to the Technical Support Center for 2-(2-Chloropyrimidin-4-yl)acetonitrile. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of this critical chemical intermediate. Due to its reactive functional groups, proper storage and handling are paramount to prevent degradation and ensure the reliability of your experimental outcomes. This document provides in-depth technical guidance, troubleshooting advice, and preventative measures based on established principles of organic chemistry and material stability.

Introduction to the Stability of 2-(2-Chloropyrimidin-4-yl)acetonitrile

2-(2-Chloropyrimidin-4-yl)acetonitrile is a valuable building block in medicinal chemistry and drug discovery, notable for its pyrimidine core.[1][2] However, the presence of a chloropyrimidine ring and a nitrile group makes the molecule susceptible to degradation, primarily through hydrolysis and potentially other pathways. The 2-chloro substituent on the pyrimidine ring is particularly susceptible to nucleophilic substitution, with water acting as a potential nucleophile.[3][4] Understanding these potential degradation pathways is crucial for maintaining the compound's purity and reactivity for its intended downstream applications.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific issues you might encounter during the storage and handling of 2-(2-Chloropyrimidin-4-yl)acetonitrile in a question-and-answer format.

Q1: I've noticed a decrease in the purity of my 2-(2-Chloropyrimidin-4-yl)acetonitrile sample over time, confirmed by HPLC analysis. What could be the cause?

A1: A decrease in purity over time is most likely due to chemical degradation. The primary suspect is hydrolysis of the 2-chloro group on the pyrimidine ring, which is highly susceptible to reaction with ambient moisture.[3][4] This reaction would convert the 2-chloro group to a 2-hydroxy group, forming 2-(2-hydroxypyrimidin-4-yl)acetonitrile. Another possibility, though generally less rapid, is the hydrolysis of the nitrile group to an amide or carboxylic acid.

To confirm the degradation pathway, it is advisable to characterize the impurity peaks using techniques like LC-MS to identify their molecular weights.

Q2: My sample of 2-(2-Chloropyrimidin-4-yl)acetonitrile has developed a slight discoloration. Is this a sign of degradation?

A2: Yes, discoloration can be an indicator of chemical degradation. The formation of impurities or polymeric byproducts can lead to a change in the material's appearance. While slight discoloration may not always significantly impact the material's performance in all applications, it warrants investigation. You should re-analyze the sample for purity to determine the extent of degradation.

Q3: Can the solvent I dissolve 2-(2-Chloropyrimidin-4-yl)acetonitrile in affect its stability?

A3: Absolutely. Protic solvents, especially water, can act as nucleophiles and accelerate the hydrolysis of the 2-chloro group.[5] While acetonitrile itself is a relatively stable solvent, its presence as part of the molecule's structure does not prevent the reactivity of the chloropyrimidine ring.[6][7] For short-term use, aprotic solvents like anhydrous acetonitrile, THF, or dioxane are preferable. For long-term storage of solutions, it is best to prepare them fresh. If aqueous solutions are necessary for your experiment, they should be used immediately after preparation.

Q4: I need to store a solution of 2-(2-Chloropyrimidin-4-yl)acetonitrile for a few days. What is the best way to do this?

A4: If you must store a solution, use a high-purity, anhydrous aprotic solvent.[8][9] Store the solution at a low temperature, ideally -20°C or below, in a tightly sealed container to minimize exposure to air and moisture. Before use, allow the solution to warm to room temperature while still sealed to prevent condensation from forming inside the container.

Visualizing Potential Degradation Pathways

The following diagram illustrates the most probable degradation pathways for 2-(2-Chloropyrimidin-4-yl)acetonitrile based on the reactivity of its functional groups.

Caption: Primary and secondary degradation pathways of 2-(2-Chloropyrimidin-4-yl)acetonitrile.

Recommended Storage Conditions

To minimize degradation and ensure the long-term stability of 2-(2-Chloropyrimidin-4-yl)acetonitrile, the following storage conditions are recommended:

Parameter	Recommendation	Rationale
Temperature	-20°C or below	Reduces the rate of chemical reactions, including hydrolysis.
Atmosphere	Inert gas (Argon or Nitrogen)	Minimizes exposure to oxygen and moisture.
Container	Tightly sealed, amber glass vial	Protects from light and prevents moisture ingress.[10]
Form	Solid (as supplied)	More stable than solutions.

Experimental Protocols

Protocol 1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a general method for assessing the purity of 2-(2-Chloropyrimidin-4-yl)acetonitrile.

Materials:

• 2-(2-Chloropyrimidin-4-yl)acetonitrile sample

• HPLC-grade acetonitrile[11]

• HPLC-grade water

• Formic acid (or other suitable modifier)

• C18 reverse-phase HPLC column

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

• Sample Preparation:

  • Accurately weigh approximately 1 mg of 2-(2-Chloropyrimidin-4-yl)acetonitrile and dissolve it in 1 mL of acetonitrile to prepare a 1 mg/mL stock solution.

  • Dilute the stock solution to a final concentration of approximately 0.1 mg/mL with the initial mobile phase composition.

• HPLC Conditions (example):

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detector: UV at 254 nm

  • Gradient:

    • 0-2 min: 5% B

    • 2-15 min: 5% to 95% B

    • 15-18 min: 95% B

    • 18-19 min: 95% to 5% B

    • 19-25 min: 5% B

• Analysis:

  • Inject the sample and record the chromatogram.

  • Calculate the purity based on the peak area percentage of the main peak relative to the total peak area.

Protocol 2: Forced Degradation Study

To understand the stability of 2-(2-Chloropyrimidin-4-yl)acetonitrile, a forced degradation study can be performed. This involves exposing the compound to harsh conditions to accelerate degradation.

Stress Conditions:

• Acidic Hydrolysis: Dissolve the compound in a solution of 0.1 M HCl and heat at 60°C for 24 hours.

• Basic Hydrolysis: Dissolve the compound in a solution of 0.1 M NaOH and keep at room temperature for 24 hours.

• Oxidative Degradation: Dissolve the compound in a solution of 3% H₂O₂ and keep at room temperature for 24 hours.

• Thermal Stress: Store the solid compound at 105°C for 24 hours.

• Photolytic Stress: Expose a solution of the compound to UV light (254 nm) for 24 hours.

Procedure:

• Prepare solutions of 2-(2-Chloropyrimidin-4-yl)acetonitrile under each of the stress conditions.

• After the specified time, neutralize the acidic and basic samples.

• Analyze all samples by HPLC (as described in Protocol 1) to assess the extent of degradation and the formation of degradation products.

Workflow for Stability Testing

The following diagram outlines the logical workflow for conducting a stability study on 2-(2-Chloropyrimidin-4-yl)acetonitrile.

Caption: A systematic workflow for evaluating the stability of 2-(2-Chloropyrimidin-4-yl)acetonitrile.

Frequently Asked Questions (FAQs)

Q: How can I purify 2-(2-Chloropyrimidin-4-yl)acetonitrile if it has started to degrade?

A: If minor degradation has occurred, purification may be possible through recrystallization from a suitable non-protic solvent system or by column chromatography on silica gel. The choice of solvent for recrystallization will depend on the solubility of the compound and its impurities.

Q: Are there any materials that are incompatible with 2-(2-Chloropyrimidin-4-yl)acetonitrile?

A: Avoid strong oxidizing agents, strong acids, and strong bases, as these can accelerate degradation. Also, avoid contact with reactive metals.

Q: What are the safety precautions I should take when handling this compound?

A: Always handle 2-(2-Chloropyrimidin-4-yl)acetonitrile in a well-ventilated area, preferably in a fume hood.[10] Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[12] In case of contact with skin or eyes, rinse immediately with plenty of water.[12]

References

• Highly Selective Hydrolysis of Chloropyrimidines to Pyrimidones in 12 N Hydrochloric Acid | Organic Process Research & Development - ACS Publications. Available at: [Link]

• Highly Selective Hydrolysis of Chloropyrimidines to Pyrimidones in 12 N Hydrochloric Acid - American Chemical Society. Available at: [Link]

• A detailed review of recent developments in the synthesis of pyrimidine derivatives and their anticancer potential. - IJSAT. Available at: [Link]

• A study on methods of synthesis of pyrimidine derivatives and their biological activities - Heterocyclic Letters. Available at: [Link]

• SYNTHESIS OF PYRIMIDINE DERIVATIVES. Available at: [Link]

• Recent Advances in Pyrimidine-Based Drugs - PMC. Available at: [Link]

• Pyrimidine - Wikipedia. Available at: [Link]

• US5525724A - Process for the preparation of chloropyrimidines - Google Patents.

• ACETONITRILE. Available at: [Link]

• Synthesis method of 2-chloropyrimidine - Eureka | Patsnap. Available at: [Link]

• Safety Data Sheet: Acetonitrile - Carl ROTH. Available at: [Link]

• Acetonitrile Material Safety Data Sheet (MSDS) | Charles River. Available at: [Link]

• Biotic Degradation of Acetonitrile - OSTI.gov. Available at: [Link]

• Continuous acetonitrile degradation in a packed-bed bioreactor - PubMed. Available at: [Link]

• Ensuring the Purity of Acetonitrile During Quality Control Testing | American Laboratory. Available at: [Link]

• • ANALYTICAL METHODS - ATSDR. Available at: [Link]

• CN110568085B - Method for determining acetonitrile content in sample - Google Patents.

• Degradation of Acetonitrile by Pseudomonas putida - PubMed. Available at: [Link]

• Methods of Degrading Acetonitrile Waste Sustainably - National Association of Clean Air Agencies. Available at: [Link]

• (PDF) Degradation of acetonitrile residues using oxidation processes - ResearchGate. Available at: [Link]

• Determination and Quantification of Carryover Genotoxic Impurities 2-Chloropyridine (2CP) and 4-Bromobenzyl Cyanide (PBBCN) by GCHS in Brompheniramine Maleate API - ResearchGate. Available at: [Link]

• ACETONITRILE HPLC GRADIENT GRADE - Loba Chemie. Available at: [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Structural Elucidation of 2-(2-Chloropyrimidin-4-yl)acetonitrile

An In-Depth Analysis of 1H NMR Spectroscopy Versus Orthogonal Analytical Techniques

Introduction

In the landscape of modern drug discovery and development, the unambiguous structural confirmation and purity assessment of novel chemical entities are paramount. Intermediates and building blocks, such as 2-(2-chloropyrimidin-4-yl)acetonitrile, form the foundation of many synthetic pathways leading to pharmacologically active molecules. The pyrimidine core, in particular, is a privileged scaffold found in numerous approved drugs. Therefore, rigorous characterization of this key intermediate is not merely a procedural step but a critical prerequisite for the synthesis of safe and effective therapeutics.

This guide provides an in-depth analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of 2-(2-chloropyrimidin-4-yl)acetonitrile. Moving beyond a simple data report, we will dissect the expected spectral features, explain the underlying chemical principles, and present a robust protocol for data acquisition. Furthermore, we will objectively compare the insights derived from ¹H NMR with those from complementary analytical techniques, including ¹³C NMR, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC), to provide a holistic framework for comprehensive characterization.

The Cornerstone of Analysis: Understanding the ¹H NMR Spectrum

¹H NMR spectroscopy remains the gold standard for the structural elucidation of organic molecules in solution. Its power lies in its ability to provide a detailed electronic and topological map of a molecule by probing the hydrogen nuclei (protons). Four key pieces of information can be extracted from a standard ¹H NMR spectrum: chemical shift, integration, multiplicity, and coupling constants, each offering a unique piece of the structural puzzle.[1]

Predicted ¹H NMR Spectrum of 2-(2-Chloropyrimidin-4-yl)acetonitrile

To effectively analyze the spectrum, we must first predict the expected signals based on the molecular structure. The molecule contains three distinct proton environments, labeled H_a , H_b , and H_c below.

Figure 1: Structure of 2-(2-Chloropyrimidin-4-yl)acetonitrile with key proton environments highlighted.

• Chemical Shift (δ): The position of a signal on the x-axis (in ppm) is dictated by the local electronic environment of the proton. Electron-withdrawing groups "deshield" nearby protons, causing them to resonate at a higher chemical shift (further downfield).[2]

  • H_a and H_b : These are protons on the pyrimidine ring. They are attached to sp²-hybridized carbons and are significantly influenced by the electronegative nitrogen atoms within the ring and the attached chlorine atom. This environment results in substantial deshielding, placing their signals in the aromatic region, typically between 7.0 and 9.0 ppm. H_b , being adjacent to two nitrogen atoms, is expected to be further downfield than H_a .

  • H_c : These protons belong to the methylene (-CH₂-) group. This group is positioned between the electron-withdrawing pyrimidine ring and the cyano (-C≡N) group. This "activated" methylene position leads to a downfield shift compared to a simple alkyl chain, likely in the range of 3.5 - 4.5 ppm.

• Multiplicity (Splitting Pattern): The splitting of a signal into multiple lines is caused by the magnetic influence of neighboring, non-equivalent protons (spin-spin coupling). The 'n+1' rule is a useful first-order approximation, where 'n' is the number of equivalent neighboring protons.[1]

  • H_a and H_b : These two protons are on adjacent carbons. Therefore, the signal for H_a will be split into a doublet by H_b (n=1, so 1+1=2 lines). Similarly, the signal for H_b will be split into a doublet by H_a .

  • H_c : The methylene protons have no adjacent proton neighbors. Therefore, their signal is expected to be a singlet (n=0, so 0+1=1 line).

• Integration: The area under each signal is directly proportional to the number of protons it represents.

  • H_a : Represents 1 proton.

  • H_b : Represents 1 proton.

  • H_c : Represents 2 protons. The expected integration ratio would therefore be 1:1:2.

Summary of Predicted ¹H NMR Data

Proton Label	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Integration
H_b	8.5 - 9.0	Doublet (d)	1H
H_a	7.5 - 8.0	Doublet (d)	1H
H_c	3.8 - 4.5	Singlet (s)	2H

Experimental Protocol and Data Acquisition

The quality of NMR data is critically dependent on a well-designed experimental procedure. The following protocol outlines the key steps for acquiring a high-resolution ¹H NMR spectrum.

Workflow for ¹H NMR Spectrum Acquisition

Caption: Standard workflow for NMR sample preparation, data acquisition, and processing.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh 5-10 mg of 2-(2-chloropyrimidin-4-yl)acetonitrile.

  • Transfer the solid to a clean, dry vial.

  • Add approximately 0.6 mL of a suitable deuterated solvent, such as Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆). The choice of solvent is critical; CDCl₃ is a common first choice, but if solubility is an issue, the more polar DMSO-d₆ is a good alternative. Be aware that the chemical shifts of the analyte can vary slightly between different solvents.

  • Ensure the sample is fully dissolved. Gentle vortexing may be required.

  • Using a Pasteur pipette, transfer the solution into a 5 mm NMR tube.

  • Cap the NMR tube securely.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer's spinner turbine and place it in the sample changer or directly into the magnet bore.

  • Locking: The instrument locks onto the deuterium signal of the solvent to stabilize the magnetic field over time.

  • Shimming: The magnetic field is homogenized across the sample volume by adjusting the shim coils. This process is crucial for obtaining sharp, well-resolved peaks.

  • Acquisition: A standard proton pulse program is used. Typically, 8 to 16 scans are sufficient for a sample of this concentration to achieve a good signal-to-noise ratio.

• Data Processing:

  • The raw data (Free Induction Decay, FID) is converted into a spectrum via a Fourier Transform.

  • The spectrum is phase-corrected to ensure all peaks are upright and symmetrical.

  • The baseline is corrected to be flat and at zero intensity.

  • The spectrum is referenced. If Tetramethylsilane (TMS) was used, its signal is set to 0.00 ppm. Otherwise, the residual solvent peak is used as a secondary standard (e.g., CHCl₃ in CDCl₃ at 7.26 ppm).

  • The signals are integrated to determine the relative ratios of the protons.

Identifying Potential Impurities

Real-world samples are rarely perfectly pure. The ¹H NMR spectrum is highly sensitive to impurities, which will appear as extra signals. Common impurities include residual solvents from synthesis or purification. For instance, if acetonitrile was used in the final purification step, a singlet might be observed around 2.10 ppm in CDCl₃. A comprehensive table of common solvent impurities is an essential tool for any synthetic chemist.[3]

Comparison with Orthogonal Analytical Techniques

While ¹H NMR is exceptionally powerful, relying on a single analytical technique is not best practice. Orthogonal methods, which measure different physicochemical properties, provide a more complete and trustworthy characterization of the compound.

Technique	Principle	Information Provided	Advantages	Limitations
¹H NMR	Nuclear spin in a magnetic field	Detailed connectivity (proton-proton), electronic environment, stereochemistry, relative quantitation of protons.	Unambiguous structure determination, non-destructive.	Lower sensitivity than MS, complex spectra for large molecules.
¹³C NMR	Nuclear spin of the ¹³C isotope	Number of unique carbon atoms, chemical environment of each carbon (e.g., C=O, C=N, alkyl, aromatic).	Complements ¹H NMR, provides carbon backbone information.	Low natural abundance of ¹³C requires longer acquisition times.
Mass Spectrometry (MS)	Mass-to-charge ratio of ionized molecules	Molecular weight, elemental composition (with high resolution), fragmentation patterns for structural clues.	Extremely high sensitivity, confirms molecular formula.	Provides limited connectivity information, isomers can be indistinguishable.
HPLC	Differential partitioning between mobile and stationary phases	Purity assessment, quantitation of impurities, separation of components in a mixture.	High-resolution separation, excellent for purity determination.	Provides no structural information on its own; requires reference standards.

¹³C NMR Spectroscopy

A ¹³C NMR spectrum would be expected to show six distinct signals for 2-(2-chloropyrimidin-4-yl)acetonitrile, corresponding to the six unique carbon environments. The nitrile carbon (-C≡N) would appear around 115-120 ppm, while the carbons of the pyrimidine ring would resonate at higher chemical shifts (>150 ppm) due to the influence of the nitrogen and chlorine atoms.[4]

Mass Spectrometry (MS)

Electrospray ionization (ESI) mass spectrometry would confirm the molecular weight of the compound (153.56 g/mol ). A key feature would be the isotopic pattern for the molecular ion peak. Due to the natural abundance of chlorine isotopes (³⁵Cl and ³⁷Cl in an ~3:1 ratio), MS would show two peaks: one for the molecule containing ³⁵Cl (M⁺) and another, approximately one-third the intensity, for the molecule containing ³⁷Cl (M+2)⁺. This isotopic signature is a definitive indicator of the presence of one chlorine atom.

High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC is the workhorse for purity analysis.[5] A sample of 2-(2-chloropyrimidin-4-yl)acetonitrile would be dissolved (e.g., in acetonitrile/water) and injected onto a C18 column. A gradient elution method, where the percentage of organic solvent (acetonitrile) is increased over time, would be used.[6] The purity of the compound would be determined by the area percentage of the main peak relative to the total area of all peaks detected by a UV detector. A pure sample should ideally show a single sharp peak.

Conclusion

The structural analysis of a key synthetic intermediate like 2-(2-chloropyrimidin-4-yl)acetonitrile requires a multi-faceted, evidence-based approach. ¹H NMR spectroscopy serves as the primary tool, offering an unparalleled level of detail regarding the molecule's proton framework and connectivity. By predicting the spectrum based on fundamental principles and comparing it to experimentally acquired data, one can achieve a high degree of confidence in the assigned structure.

However, for complete and robust characterization, this data must be corroborated by orthogonal techniques. ¹³C NMR confirms the carbon skeleton, high-resolution mass spectrometry validates the elemental composition and molecular weight, and HPLC provides a quantitative measure of purity. Together, these methods form a self-validating system that upholds the standards of scientific integrity required in research and drug development, ensuring that the molecular building blocks we use are precisely what we intend them to be.

References

• ResearchGate. H.NMR-Spectrum of Compound{2} | Download Scientific Diagram. Available from: [Link]

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• University of Regensburg. Chemical shifts. Available from: [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. Available from: [Link]

• Babij, N. R., McCusker, E. O., Whiteker, G. T., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(3), 661–667. Available from: [Link]

• Govindaraju, V., Young, K., & Maudsley, A. A. (2000). Proton NMR chemical shifts and coupling constants for brain metabolites. NMR in Biomedicine, 13(3), 129–153. Available from: [Link]

• ResearchGate. ESI mass spectrum of the acetonitrile solution of 2a. m/z 315.9 peak.... Available from: [Link]

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• Dow AgroSciences. NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry - Supporting Information. Available from: [Link]

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• PubChemLite. 2-(4-chloropyridin-2-yl)acetonitrile (C7H5ClN2). Available from: [Link]

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A Comparative Guide to the LC-MS/MS Analysis of 2-(2-Chloropyrimidin-4-yl)acetonitrile

This guide provides a comprehensive analysis of the liquid chromatography-tandem mass spectrometry (LC-MS/MS) behavior of 2-(2-Chloropyrimidin-4-yl)acetonitrile, a key intermediate in pharmaceutical synthesis. We will explore a robust analytical methodology, predict its fragmentation pattern based on established chemical principles, and compare its analytical signature against a potential isomer and alternative characterization techniques. This document is intended for researchers, analytical chemists, and drug development professionals who require unambiguous identification and characterization of this and similar heterocyclic compounds.

Part 1: A Robust LC-MS/MS Methodology

The successful analysis of 2-(2-Chloropyrimidin-4-yl)acetonitrile requires a method that ensures both efficient chromatographic separation and sensitive mass spectrometric detection. Electrospray ionization (ESI) is the technique of choice as it is a soft ionization method that typically keeps the parent molecule intact, which is ideal for subsequent fragmentation analysis (MS/MS).[1][2]

Rationale for Methodological Choices

• Chromatography: Reversed-phase chromatography using a C18 column is selected for its versatility and effectiveness in retaining moderately polar organic molecules like our target analyte.

• Mobile Phase: A standard mobile phase of water and acetonitrile is employed.[3] The addition of 0.1% formic acid serves a dual purpose: it acidifies the mobile phase to ensure the analyte is in a consistent, protonated state for better peak shape, and it provides a source of protons to facilitate efficient ionization in positive ESI mode.[4]

• Ionization: Positive ion ESI mode is chosen because the nitrogen atoms within the pyrimidine ring are basic and readily accept a proton, leading to the formation of a strong [M+H]⁺ signal.[2][4]

Experimental Protocol: LC-MS/MS Analysis

1. Sample Preparation:

• Prepare a stock solution of 1 mg/mL 2-(2-Chloropyrimidin-4-yl)acetonitrile in LC-MS grade acetonitrile.
• Dilute the stock solution to a final concentration of 1 µg/mL using a 50:50 mixture of mobile phase A (Water + 0.1% Formic Acid) and mobile phase B (Acetonitrile + 0.1% Formic Acid).
• Filter the final solution through a 0.22 µm syringe filter prior to injection.

2. Liquid Chromatography (LC) Conditions:

Parameter	Value
Column	C18, 2.1 mm x 50 mm, 1.8 µm
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Flow Rate	0.4 mL/min
Injection Volume	2 µL
Column Temperature	40 °C
Gradient Elution	5% B to 95% B over 5 min, hold for 2 min

3. Mass Spectrometry (MS) Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	120 °C
Desolvation Temp.	500 °C
Desolvation Gas Flow	800 L/hr
Scan Mode	Full Scan (m/z 50-300) and Product Ion Scan
Collision Energy	Ramped (e.g., 15-40 eV for fragmentation)

LC-MS/MS Workflow Diagram

Caption: A typical workflow for the analysis of small molecules by LC-MS/MS.

Part 2: Predicted Fragmentation Pattern

While direct experimental data for this specific molecule is not widely published, we can reliably predict its fragmentation pathway based on the extensive literature on the mass spectrometry of pyrimidine derivatives and related heterocyclic compounds.[5][6][7]

The molecular formula for 2-(2-Chloropyrimidin-4-yl)acetonitrile is C₆H₄ClN₃, with a monoisotopic mass of 153.0145 g/mol . In positive ESI mode, the protonated precursor ion [M+H]⁺ is expected at m/z 154.0218 .

Proposed Fragmentation Pathways

Upon collision-induced dissociation (CID), the [M+H]⁺ ion is expected to fragment via several key pathways:

• Loss of Acetonitrile Side Chain: The most probable initial fragmentation is the cleavage of the C-C bond between the pyrimidine ring and the acetonitrile group. This would result in the loss of a neutral acetonitrile molecule (CH₃CN, 41.0265 Da), yielding a highly stable 2-chloro-4-pyrimidinyl cation.

• Loss of Hydrogen Chloride (HCl): A common fragmentation route for chlorinated aromatic compounds is the elimination of a neutral HCl molecule (35.9767 Da). This would likely occur from the precursor ion.

• Loss of Hydrogen Cyanide (HCN): Cleavage of the pyrimidine ring itself can lead to the loss of HCN (27.0109 Da), a characteristic fragmentation for nitrogen-containing heterocycles.[8]

Predicted Product Ions

Precursor Ion [M+H]⁺	Predicted Product Ion	Neutral Loss	Proposed Structure of Product Ion
m/z 154.02	m/z 113.00	CH₃CN (Acetonitrile)	2-Chloropyrimidin-4-yl cation
m/z 154.02	m/z 118.04	HCl	Protonated 4-cyanomethyl-pyrimidine
m/z 113.00	m/z 77.02	HCl	Pyrimidin-4-yl cation

Fragmentation Pathway Diagram

Caption: The primary predicted fragmentation routes for the protonated molecule.

Part 3: Comparative Analysis

To ensure the trustworthiness of an analytical identification, it is crucial to compare the results against other possibilities, such as isomeric impurities or data from orthogonal analytical techniques.

Comparison with an Isomer: 2-(4-Chloropyrimidin-2-yl)acetonitrile

A potential impurity during synthesis could be the isomer 2-(4-Chloropyrimidin-2-yl)acetonitrile. While it has the identical mass and elemental formula, its fragmentation pattern under MS/MS would likely differ due to the different positions of the substituents.

• Precursor Ion: The [M+H]⁺ ion will be identical at m/z 154.02 .

• Key Differentiating Fragments: The stability of the fragment ions will change. For the 2-substituted isomer, the loss of the acetonitrile side chain would produce a 4-chloro-2-pyrimidinyl cation. The electronic environment of this cation is different from the 2-chloro-4-pyrimidinyl cation, which could lead to different relative intensities of the product ions. Furthermore, subsequent ring fragmentation pathways may be altered, potentially generating unique, diagnostic product ions. Chromatographic separation would be essential to distinguish these isomers definitively.

Analyte	Precursor Ion (m/z)	Key Predicted Product Ion (m/z)	Rationale for Difference
2-(2-Chloropyrimidin-4-yl)acetonitrile	154.02	113.00	Formation of the 2-chloro-4-pyrimidinyl cation.
2-(4-Chloropyrimidin-2-yl)acetonitrile	154.02	113.00	Formation of the 4-chloro-2-pyrimidinyl cation; relative abundance may differ.

Comparison with Alternative Analytical Techniques

While LC-MS/MS is a powerful tool for detection and quantification, a comprehensive characterization often relies on a multi-technique approach.

Technique	Strengths for this Analyte	Weaknesses for this Analyte
LC-MS/MS	Excellent sensitivity and selectivity. Provides molecular weight and structural information from fragmentation. Ideal for quantitative analysis in complex matrices.[9]	Cannot definitively distinguish isomers without chromatographic separation. Provides limited stereochemical information.
Nuclear Magnetic Resonance (NMR)	Provides unambiguous structural elucidation, including the precise location of substituents on the pyrimidine ring. The "gold standard" for differentiating isomers.	Relatively low sensitivity compared to MS. Requires a larger amount of pure sample. Not suitable for trace-level quantification.
Gas Chromatography-Mass Spec (GC-MS)	Electron Ionization (EI) provides highly detailed, reproducible fragmentation patterns useful for library matching.[10]	The analyte may have insufficient volatility or thermal stability, potentially requiring derivatization. EI is a "hard" ionization technique which may lead to the absence of a molecular ion.[10]

Conclusion

The analysis of 2-(2-Chloropyrimidin-4-yl)acetonitrile by LC-MS/MS is a robust and sensitive method. Based on established fragmentation principles of pyrimidine derivatives, the protonated molecule ([M+H]⁺ at m/z 154.02) is predicted to primarily lose a neutral acetonitrile molecule to form a characteristic product ion at m/z 113.00.[5] While this provides a strong basis for identification, researchers must be vigilant about the potential for co-eluting isomers, which would share the same precursor mass. For absolute structural confirmation and to distinguish from isomers like 2-(4-Chloropyrimidin-2-yl)acetonitrile, the use of high-resolution chromatography is essential, and orthogonal techniques such as NMR spectroscopy are highly recommended.

References

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FTIR characteristic peaks of nitrile in 2-(2-Chloropyrimidin-4-yl)acetonitrile

An In-Depth Guide to the FTIR Characterization of the Nitrile Group in 2-(2-Chloropyrimidin-4-yl)acetonitrile

Introduction: The Significance of a Key Pharmaceutical Intermediate

2-(2-Chloropyrimidin-4-yl)acetonitrile is a pivotal intermediate in the synthesis of various high-value pharmaceutical compounds, particularly kinase inhibitors used in oncology. Its molecular structure, featuring a reactive chloropyrimidine ring and a nitrile group, allows for diverse chemical modifications. Accurate structural confirmation and purity assessment are paramount in the drug development pipeline. Among the array of analytical techniques available, Fourier Transform Infrared (FTIR) spectroscopy offers a rapid, non-destructive, and highly informative method for identifying key functional groups, providing a unique chemical fingerprint of the molecule.

This guide, designed for researchers and drug development professionals, provides an in-depth analysis of the characteristic FTIR absorption peaks of 2-(2-Chloropyrimidin-4-yl)acetonitrile, with a specific focus on the nitrile (-C≡N) functional group. We will explore the underlying principles governing its vibrational frequency, compare FTIR with alternative analytical methods, and provide a robust experimental protocol for data acquisition.

The Vibrational Signature: Locating the Nitrile Stretch

FTIR spectroscopy measures the absorption of infrared radiation by a molecule, which excites specific vibrational modes within its chemical bonds. The frequency of the absorbed radiation is characteristic of the bond type, its environment, and the masses of the connected atoms.

The nitrile functional group (-C≡N) possesses a triple bond, which is strong and requires significant energy to stretch. This results in a characteristic absorption peak that is typically sharp, of medium to strong intensity, and appears in a relatively uncluttered region of the infrared spectrum.[1][2] For most aliphatic nitriles, this C≡N stretching vibration is found between 2240 and 2260 cm⁻¹.[3]

However, the electronic environment surrounding the nitrile group can subtly shift this frequency. Key factors include:

• Conjugation: When the C≡N triple bond is conjugated with a double bond or an aromatic system, the absorption frequency is lowered, typically appearing in the 2210-2240 cm⁻¹ range.[2][4] This shift is due to the delocalization of π-electrons, which slightly weakens the C≡N bond, lowering the energy (and thus the wavenumber) required to excite its stretch.

• Electronegativity: Electron-withdrawing groups attached to the carbon adjacent to the nitrile can increase the frequency of the C≡N stretch.

In the case of 2-(2-Chloropyrimidin-4-yl)acetonitrile, the nitrile group is attached to a methylene (-CH₂) group, which is in turn bonded to a pyrimidine ring. The pyrimidine ring is an aromatic heterocyclic system.[5][6][7] This introduces conjugation, which would be expected to lower the nitrile stretching frequency compared to a simple alkyl nitrile. Furthermore, the pyrimidine ring itself, along with the highly electronegative chlorine atom at the 2-position, exerts a significant electron-withdrawing inductive effect.

Considering these competing effects, the characteristic C≡N stretching peak for 2-(2-Chloropyrimidin-4-yl)acetonitrile is predicted to appear in the lower end of the typical nitrile range, likely between 2230 cm⁻¹ and 2250 cm⁻¹ . The intensity is expected to be strong and the peak shape sharp, making it a highly diagnostic feature in the spectrum.

A Broader View: The Full FTIR Spectrum

While the nitrile peak is a key identifier, a full analysis of the FTIR spectrum provides a more complete structural confirmation. Other expected characteristic peaks for 2-(2-Chloropyrimidin-4-yl)acetonitrile are summarized in the table below.

Wavenumber (cm⁻¹)	Bond/Functional Group	Expected Intensity	Notes
~3100-3000	Aromatic C-H Stretch	Medium-Weak	Vibrations of the C-H bonds on the pyrimidine ring.[8]
~2950-2850	Aliphatic C-H Stretch	Medium-Weak	Asymmetric and symmetric stretching of the -CH₂- group.
~2250-2230	Nitrile C≡N Stretch	Strong, Sharp	The primary diagnostic peak for this molecule.
~1600-1475	Aromatic C=C and C=N Stretch	Medium-Strong	Multiple bands corresponding to the pyrimidine ring vibrations.[8]
~1450	-CH₂- Scissoring	Medium	Bending vibration of the methylene group.
~800-600	C-Cl Stretch	Strong	The position can be variable, but a strong peak is expected for the C-Cl bond.[8]

Comparative Analysis: FTIR vs. Other Techniques

While FTIR is an excellent tool for functional group identification, it is often used in conjunction with other analytical methods for unambiguous structure elucidation.

Technique	Information Provided	Advantages	Limitations
FTIR Spectroscopy	Identifies functional groups (C≡N, C-Cl, C=N, C-H) based on vibrational modes.	Fast, non-destructive, highly sensitive to functional groups, relatively inexpensive.	Provides limited information on the molecular framework and connectivity.
¹³C NMR Spectroscopy	Reveals the electronic environment of each unique carbon atom. The nitrile carbon typically appears in the 115-120 ppm range.[1]	Provides detailed information on the carbon skeleton and connectivity.	Lower sensitivity, requires larger sample amounts, more expensive instrumentation.
Raman Spectroscopy	Also measures molecular vibrations. The C≡N stretch is typically a very strong and sharp signal in Raman spectra.	Complementary to FTIR (symmetric vibrations are often stronger), minimal sample preparation, can be used in aqueous solutions.	Fluorescence interference can be an issue, weaker signal for some functional groups (e.g., O-H).
Mass Spectrometry	Determines the molecular weight and provides information on fragmentation patterns, confirming the elemental composition.	Extremely high sensitivity and accuracy for molecular weight determination.	Is a destructive technique, provides limited information on functional group isomers.

In a typical workflow, FTIR would be used for rapid initial identification and to confirm the presence of the key nitrile functionality. NMR and Mass Spectrometry would then be employed for complete, unambiguous structural confirmation.[9]

Experimental Protocol: Acquiring the FTIR Spectrum

This protocol details the Attenuated Total Reflectance (ATR) method, a common and convenient technique for analyzing solid powder samples.

Objective: To obtain a high-quality FTIR spectrum of 2-(2-Chloropyrimidin-4-yl)acetonitrile.

Materials:

• FTIR Spectrometer with an ATR accessory (e.g., diamond or germanium crystal).

• 2-(2-Chloropyrimidin-4-yl)acetonitrile sample (as a solid powder).

• Spatula.

• Isopropyl alcohol or acetone for cleaning.

• Lint-free wipes.

Methodology:

• Instrument Preparation:

  • Ensure the FTIR spectrometer and ATR accessory are powered on and have reached thermal equilibrium as per the manufacturer's instructions.

  • Open the instrument control software.

• ATR Crystal Cleaning:

  • Thoroughly clean the surface of the ATR crystal using a lint-free wipe dampened with isopropyl alcohol or acetone.

  • Allow the solvent to fully evaporate. This step is critical to prevent cross-contamination.

• Background Spectrum Acquisition:

  • With the clean, empty ATR crystal in place, collect a background spectrum. The software will typically have a "Collect Background" or similar function.

  • This scan measures the ambient environment (e.g., CO₂, water vapor) and the instrument's response, which will be subtracted from the sample spectrum.[10]

• Sample Application:

  • Using a clean spatula, place a small amount of the 2-(2-Chloropyrimidin-4-yl)acetonitrile powder onto the center of the ATR crystal. Only enough sample to completely cover the crystal surface is needed.

• Pressure Application:

  • Lower the ATR press arm and apply consistent pressure to the sample. This ensures intimate contact between the sample and the crystal surface, which is essential for a strong signal. Most ATR accessories have a slip-clutch or indicator to ensure optimal pressure is applied.

• Sample Spectrum Acquisition:

  • Collect the sample spectrum. Typical acquisition parameters are:

    • Spectral Range: 4000 - 400 cm⁻¹

    • Resolution: 4 cm⁻¹

    • Number of Scans: 16-32 (averaging multiple scans improves the signal-to-noise ratio)

  • The software will automatically ratio the sample spectrum against the previously collected background spectrum to produce the final absorbance or transmittance spectrum.

• Data Analysis:

  • Label the significant peaks on the spectrum, paying close attention to the ~2240 cm⁻¹ region for the nitrile stretch and other characteristic regions outlined in the table above.

  • Compare the obtained spectrum with reference data if available, or use it to confirm the presence of the expected functional groups.

• Clean-up:

  • Release the pressure arm, remove the bulk of the sample powder with a clean wipe, and then perform a final cleaning of the ATR crystal with solvent as described in Step 2.

Visualizing the Workflow

The following diagram illustrates the logical flow of the FTIR analysis protocol.

Caption: Workflow for FTIR analysis of a solid sample using an ATR accessory.

Conclusion

FTIR spectroscopy is an indispensable tool for the characterization of 2-(2-Chloropyrimidin-4-yl)acetonitrile. The nitrile group provides a distinct and reliable spectroscopic handle, exhibiting a sharp, strong absorption peak anticipated between 2230-2250 cm⁻¹. By understanding the influence of the substituted pyrimidine ring on this vibrational frequency and analyzing the spectrum for other characteristic absorptions, researchers can rapidly confirm the chemical identity and integrity of this vital pharmaceutical intermediate. When integrated into a broader analytical strategy that includes NMR and mass spectrometry, FTIR provides a robust foundation for the comprehensive characterization required in modern drug discovery and development.

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